(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid

Core Science & Biosynthesis

The Physical and Chemical Properties of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic Acid: A Technical Guide for Peptide Engineering

Executive Summary

The development of proteolytically stable peptidomimetics relies heavily on the strategic incorporation of non-natural amino acids. (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid (CAS: 880644-97-3), frequently referred to in commercial literature as Fmoc-β-homo-Dab(Boc)-OH, is a highly versatile β-amino acid building block. By extending the peptide backbone with an additional methylene group and providing an orthogonally protected δ-amino side chain, this molecule enables researchers to synthesize complex, enzymatically resistant β-peptides and functionalized bioconjugates[1].

This technical guide explores the physical and chemical properties of this compound, details the mechanistic logic of its orthogonal deprotection, and provides a self-validating protocol for its incorporation via Solid-Phase Peptide Synthesis (SPPS).

Chemical Identity and Structural Fundamentals

Unlike standard α-amino acids, (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid is a β-amino acid derivative . The primary amine is located on the β-carbon (C3) rather than the α-carbon (C2).

• Backbone Extension: The insertion of an extra CH₂ group between the carboxylic acid and the primary amine fundamentally alters the hydrogen-bonding network and dihedral angles of the resulting peptide. This structural shift renders the peptide backbone "invisible" to native proteases like trypsin and chymotrypsin, drastically increasing in vivo half-life[1].

• Orthogonal Protection: The molecule features two distinct protecting groups:

  • Fmoc (9-fluorenylmethyloxycarbonyl): Protects the β-amino group. It is base-labile and serves as the temporary protecting group during chain elongation.

  • Boc (tert-butyloxycarbonyl): Protects the terminal δ-amino group. It is acid-labile and serves as the permanent protecting group, remaining intact until the final global cleavage step.

Physical and Chemical Properties

The physical properties of this compound dictate its handling, storage, and solubility during synthesis. The presence of the bulky, lipophilic Fmoc and Boc groups disrupts the strong intermolecular hydrogen bonding typically seen in unprotected zwitterionic amino acids, rendering it highly soluble in organic solvents[2].

Quantitative Data Summary

Property	Value / Description	Causality & Experimental Relevance
CAS Number	880644-97-3	Standard identifier for procurement and safety tracking.
Molecular Formula	C₂₅H₃₀N₂O₆	Determines stoichiometric calculations during SPPS.
Molecular Weight	454.52 g/mol	High MW due to dual bulky protecting groups.
Appearance	Off-white solid	Typical for highly pure, amorphous Fmoc-protected amino acids.
Solubility	DMF, NMP, CH₃CN	High lipophilicity from the fluorenyl and tert-butyl moieties ensures complete dissolution in standard SPPS solvents.
Storage Conditions	-20°C, desiccated	Prevents ambient moisture from hydrolyzing the Boc group (if trace acids are present) or degrading the Fmoc group[2].

The Logic of Orthogonal Deprotection

The utility of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid lies in the absolute orthogonality of its protecting groups. The conditions required to remove one group will not affect the other, allowing for precise, site-directed chemistry.

• Fmoc Cleavage (Base-Catalyzed): The removal of the Fmoc group proceeds via an E1cB (Elimination Unimolecular conjugate Base) mechanism . A secondary amine, typically 20% piperidine in DMF, abstracts the highly acidic proton on the 9-position of the fluorene ring. This forms a stabilized cyclopentadienyl anion, which rapidly undergoes elimination to release carbon dioxide and dibenzofulvene (which is subsequently scavenged by excess piperidine)[3].

• Boc Cleavage (Acid-Catalyzed): The Boc group is entirely stable to piperidine. It is removed during the final cleavage step using 95% Trifluoroacetic acid (TFA). The acid protonates the carbamate oxygen, leading to an Sₙ1-like fragmentation that releases a tert-butyl cation (which eliminates to form isobutylene gas) and CO₂.

Caption: Orthogonal deprotection pathways demonstrating independent cleavage of Fmoc and Boc groups.

Experimental Protocol: SPPS Coupling of Sterically Hindered β-Amino Acids

Coupling β-amino acids presents a unique kinetic challenge. The additional methylene group in the backbone alters the transition state geometry, creating significant steric hindrance that slows down the acylation rate compared to standard α-amino acids.

To overcome this, standard carbodiimide chemistry (e.g., DIC/Oxyma) is often insufficient. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is the preferred coupling reagent. The HOAt leaving group generated by HATU forms a highly reactive active ester that forces the coupling to completion. DIPEA (N,N-Diisopropylethylamine) is used as the base because its bulky isopropyl groups prevent it from acting as a competing nucleophile[3].

Step-by-Step Self-Validating Protocol

1. Resin Preparation & Swelling

• Weigh the desired amount of Fmoc-Rink Amide resin (or equivalent) into a fritted reaction vessel.

• Swell the resin in Dichloromethane (DCM) for 30 minutes, followed by Dimethylformamide (DMF) for 30 minutes.

2. Fmoc Deprotection of the N-terminal Residue

• Treat the resin with 20% Piperidine in DMF (v/v) for 5 minutes. Drain and repeat for 15 minutes.

• Wash the resin thoroughly with DMF (5 × 1 min) to remove all traces of piperidine, which could otherwise prematurely deprotect the incoming amino acid.

3. Pre-Activation of the β-Amino Acid

• In a separate vial, dissolve 4.0 equivalents of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid and 3.95 equivalents of HATU in a minimal volume of DMF. (Note: The slight deficit of HATU prevents capping of the resin by unreacted uronium species).

• Add 8.0 equivalents of DIPEA. The solution will turn pale yellow, indicating the formation of the active HOAt ester. Allow pre-activation for 2 minutes.

4. Coupling Reaction

• Transfer the activated amino acid solution to the resin.

• Agitate at room temperature for 1.5 to 2 hours. The extended time compensates for the steric hindrance of the β-carbon.

• Drain the reaction mixture and wash the resin with DMF (3 × 1 min) and DCM (3 × 1 min).

5. System Validation: The Kaiser Test

• Extract a few resin beads and perform a Ninhydrin (Kaiser) test.

• Causality: A yellow/colorless result indicates complete acylation (self-validation). A blue result indicates unreacted primary amines, necessitating a second coupling cycle before proceeding.

Caption: Workflow for the solid-phase coupling of sterically hindered β-amino acids using HATU/DIPEA.

Applications in Peptidomimetics and Drug Development

The incorporation of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid serves two primary functions in modern drug development:

• Proteolytic Stealth: Native α-peptides are rapidly degraded by endogenous peptidases, limiting their bioavailability. The introduction of β-amino acid residues disrupts the scissile bond geometry required by enzymes like trypsin, yielding highly stable α/β-chimeric peptides[1].

• Orthogonal Functionalization: Once the peptide backbone is fully synthesized and the N-terminus is capped, the Boc group on the δ-amine can be selectively removed using mild acidic conditions (e.g., 1-2% TFA in DCM if highly acid-labile resins like Sieber amide are used, though standard global cleavage removes it entirely). The liberated δ-amine acts as a chemical handle for:

  • PEGylation: To increase hydrodynamic radius and improve pharmacokinetics.

  • Fluorophore Conjugation: For diagnostic imaging (e.g., attaching FITC or Cy5).

  • Peptide Stapling: Forming lactam bridges with adjacent acidic residues (like Asp or Glu) to lock the peptide into a bioactive α-helical conformation.

Caption: Downstream functionalization pathways enabled by the orthogonally protected δ-amino group.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tides.wuxiapptec.com [tides.wuxiapptec.com]
• 3. Epimerisation in Peptide Synthesis [mdpi.com]

Solubility profile of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid in organic solvents

Technical Whitepaper: Solubility Profile and Handling of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic Acid in Organic Solvents

Executive Summary

(S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid is a highly specialized beta-amino acid building block utilized in the design of peptidomimetics, antimicrobial peptides, and foldamers. Due to the combination of its zwitterionic potential, extended aliphatic backbone, and bulky hydrophobic protecting groups (Fmoc and Boc), this compound exhibits complex solubility behaviors. Poor solvation can lead to aggregation and precipitation within the fluidic lines of automated Solid-Phase Peptide Synthesis (SPPS) platforms, resulting in catastrophic coupling failures. This technical guide provides a rigorous analysis of its solubility profile across conventional and green organic solvents, explains the physicochemical causality behind its solvation mechanics, and establishes self-validating protocols for optimal laboratory handling.

Physicochemical Context & Structural Causality

The solubility dynamics of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid are governed by the competitive interplay between solute-solute hydrogen bonding and solute-solvent interactions.

• Hydrophobic Shielding: The fluorenylmethyloxycarbonyl (Fmoc) group on the beta-amine and the tert-butyloxycarbonyl (Boc) group on the delta-amine add massive steric bulk and lipophilicity to the molecule.

• Beta-Amino Acid Backbone Flexibility: Unlike rigid alpha-amino acids, the insertion of an extra methylene carbon in the beta-amino acid backbone alters the dihedral angles. This conformational flexibility often exposes the carbamate NH groups (from the Fmoc and Boc moieties), allowing them to act as highly active intermolecular hydrogen bond donors.

When introduced to non-polar or weakly polar solvents, these exposed carbamate NH groups rapidly form extensive hydrogen-bonded networks with the carbonyl oxygens of adjacent molecules. This self-association leads to rapid gelation or macroscopic precipitation, which is the primary cause of insolubility in standard SPPS environments 1.

Mechanisms of Solvation and Aggregation

The choice of solvent directly dictates the equilibrium between the monomeric (solvated) state and the aggregated state. Polar aprotic solvents like N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP) possess highly polarized carbonyl or amide bonds. These solvent molecules act as competitive hydrogen bond acceptors, effectively "masking" the exposed carbamate NH groups of the Fmoc and Boc moieties and preventing the solute molecules from interacting with one another.

Conversely, in weakly interacting solvents like Dichloromethane (DCM), the lack of competitive H-bonding allows the solute molecules to self-associate. As these aggregates grow, they exceed the solvation capacity of the medium.

Figure 1: Aggregation vs. solvation pathways for Fmoc/Boc protected beta-amino acids.

Solubility Profile in Organic Solvents

To ensure efficient thermodynamic coupling, SPPS protocols typically require amino acid solutions to be maintained at a concentration of 0.2 M . The table below summarizes the solubility of this specific beta-amino acid in various conventional and green solvent systems.

Solvent System	Classification	Solubility Limit	Suitability for SPPS (0.2 M)	Mechanistic Notes
DMF	Conventional	>0.4 M	Excellent	Strong H-bond acceptor; disrupts intermolecular networks 1.
NMP	Conventional	>0.4 M	Excellent	High polarity and dipole moment; prevents aggregation 1.
DCM	Conventional	<0.1 M	Poor	Lacks H-bond accepting capacity; promotes precipitation.
2-MeTHF	Green	~0.2 M	Good	Eco-friendly alternative; requires sonication for full dissolution 2.
PolarClean	Green	>0.25 M	Excellent	High viscosity but excellent solubilizing power for Fmoc-derivatives 3.
DMF:DMSO (9:1)	Mixture	>0.5 M	Exceptional	DMSO acts as a powerful co-solvent to rescue turbid solutions 1.

Green Chemistry Considerations

The pharmaceutical industry is actively transitioning away from reprotoxic solvents like DMF and NMP. For the synthesis of peptides incorporating this beta-amino acid, green alternatives have proven highly effective:

• 2-Methyltetrahydrofuran (2-MeTHF): Derived from renewable resources, 2-MeTHF successfully dissolves most Fmoc-amino acids at the required 0.2 M concentration for coupling steps, completely eliminating the need for DCM 2.

• Rhodiasolv PolarClean: A byproduct of Nylon-66 manufacturing, PolarClean has emerged as a robust green solvent capable of dissolving Fmoc-protected amino acids at concentrations exceeding 0.4 M, making it an excellent drop-in replacement for DMF 3.

Experimental Methodologies: Self-Validating Solubility Protocol

Relying purely on theoretical solubility can lead to catastrophic synthesis failures if laboratory temperatures fluctuate. As a best practice, all novel or highly protected beta-amino acids must undergo a rigorous, self-validating solubility check before being loaded onto an automated peptide synthesizer 1.

Step-by-Step Solvation and Rescue Protocol:

• Gravimetric Preparation: Accurately weigh the required mass of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid into a clean, dry glass vial to target a standard 0.2 M concentration .

• Primary Solvation: Add the calculated volume of high-purity, amine-free primary solvent (e.g., DMF or 2-MeTHF). Critical Note: Degraded DMF contains trace dimethylamine, which can prematurely cleave the Fmoc group and alter solubility dynamics 1.

• Mechanical Agitation: Vortex the mixture vigorously for 2 to 3 minutes at room temperature (20–25°C).

• Turbidimetric Validation: Hold the vial against a dark background under bright light. The solution must be completely optically clear. If microscopic particulates or a hazy suspension remain, the solution fails validation.

• Rescue Procedure A (Thermal/Acoustic): If turbid, place the vial in an ultrasonic bath for 5–10 minutes. If necessary, gently warm the water bath to 30–40°C 1. Caution: Do not exceed 40°C to prevent thermal degradation of the Boc group.

• Rescue Procedure B (Co-solvent): If thermal/acoustic rescue fails, add Dimethyl sulfoxide (DMSO) dropwise, up to a maximum of 10% (v/v) of the total solvent volume 1. Vortex until clear. Allow the solution to return to room temperature before use.

Figure 2: Self-validating troubleshooting workflow for optimizing amino acid solubility in SPPS.

References

• BenchChem. Solubility issues of Fmoc-Orn(Boc)-OH in automated peptide synthesizers.1

• ResearchGate / Green Chemistry Letters and Reviews. Rhodiasolv PolarClean – a greener alternative in solid-phase peptide synthesis.3

• ACS Sustainable Chemistry & Engineering. Green Solid-Phase Peptide Synthesis 2. 2-Methyltetrahydrofuran and Ethyl Acetate for Solid-Phase Peptide Synthesis under Green Conditions.2

• PMC / National Institutes of Health. Greening the synthesis of peptide therapeutics: an industrial perspective.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Role of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid in peptidomimetic design

An In-Depth Technical Guide to the Role of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic Acid in Peptidomimetic Design

Authored by: Gemini, Senior Application Scientist

Abstract

The therapeutic application of native peptides is often hampered by their poor metabolic stability and lack of defined secondary structures in solution. Peptidomimetics, molecules that mimic the structure and function of peptides, offer a promising strategy to overcome these limitations. This technical guide provides a comprehensive overview of the role of a unique chiral building block, (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid, in the design and synthesis of advanced peptidomimetics. We will delve into its molecular architecture, the rationale behind its orthogonal protection scheme, and its profound impact on conformational control within peptide scaffolds. This guide will further provide detailed experimental protocols for its incorporation into peptide sequences via solid-phase peptide synthesis (SPPS) and explore its potential applications in drug discovery and development.

Introduction: The Imperative for Peptidomimetics

Peptides are fundamental signaling molecules in a vast array of physiological processes, making them attractive candidates for therapeutic intervention. However, their translation into effective drugs is often challenging due to several inherent drawbacks:

• Proteolytic Instability: Native peptides are readily degraded by proteases in the body, leading to a short plasma half-life.

• Poor Membrane Permeability: The hydrophilic nature and conformational flexibility of many peptides hinder their ability to cross cell membranes and reach intracellular targets.

• Lack of Defined Secondary Structure: In solution, many short linear peptides exist as a conformational ensemble, which can lead to reduced receptor binding affinity and specificity.

Peptidomimetic design seeks to address these challenges by creating novel molecular scaffolds that retain the desirable biological activity of the parent peptide while exhibiting improved drug-like properties.[1] A key strategy in this endeavor is the incorporation of non-proteinogenic amino acids that can induce conformational constraints and enhance metabolic stability.

The Strategic Advantage of β-Amino Acids in Peptidomimetic Design

β-amino acids, which possess an additional carbon atom in their backbone compared to their α-amino acid counterparts, have emerged as powerful tools in peptidomimetic research.[2] Their incorporation into peptide sequences can impart several beneficial properties:

• Enhanced Proteolytic Resistance: The altered backbone structure of β-amino acid-containing peptides renders them poor substrates for many common proteases.[2]

• Formation of Novel Secondary Structures: β-peptides can fold into unique and stable secondary structures, such as helices, sheets, and turns, that are not accessible to α-peptides. This allows for the precise spatial arrangement of side-chain functionalities to mimic the bioactive conformation of the parent peptide.

• Increased Structural Diversity: The additional chiral center and the potential for substitution at both the α- and β-positions significantly expand the available chemical space for peptidomimetic design.

(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic Acid: A Molecular Profile

(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid is a custom-designed β-amino acid derivative that offers exceptional versatility in peptidomimetic synthesis. Its structure is characterized by a five-carbon backbone with amino groups at the 3 (β) and 5 (δ) positions. The key to its utility lies in the orthogonal protection of these two amino groups.

A schematic representation of the chemical structure will be added here upon generation.

Caption: Chemical structure of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid.

The β-amino group is protected by a 9-fluorenylmethoxycarbonyl (Fmoc) group, which is labile to basic conditions (e.g., piperidine). The δ-amino group is protected by a tert-butoxycarbonyl (Boc) group, which is labile to acidic conditions (e.g., trifluoroacetic acid, TFA). This orthogonal protection scheme is the cornerstone of its utility, allowing for the selective deprotection and functionalization of each amino group at different stages of the synthesis.[3]

Synthesis and Chemical Properties

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₂₅H₃₀N₂O₆
Molecular Weight	454.52 g/mol
Stereochemistry	(S) at the β-carbon
Fmoc Deprotection	20% Piperidine in DMF
Boc Deprotection	Trifluoroacetic acid (TFA)
Solubility	Soluble in DMF, NMP, and other polar aprotic solvents

Role in Peptidomimetic Design and Conformational Control

The unique structure of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid allows for its use as a versatile scaffold for constructing conformationally constrained peptidomimetics.

Induction of Turns and Loops

When incorporated into a peptide chain, the 3,5-diaminopentanoic acid backbone can act as a turn-inducing element. The relative stereochemistry of the substituents and the nature of the peptide sequence will dictate the type of turn formed. This is particularly useful for mimicking β-turns, which are common recognition motifs in protein-protein interactions.

Caption: Incorporation of a diaminopentanoic acid (DAP) residue to induce a turn and allow for side-chain functionalization.

Synthesis of Cyclic Peptides and Scaffolds

The orthogonally protected amino groups are ideal for the synthesis of cyclic peptides. The peptide chain can be elongated from the β-amino group after Fmoc removal. Subsequently, the Boc group on the δ-amino group can be removed on-resin to allow for cyclization with the N-terminus or another side chain. This strategy can be used to create conformationally constrained cyclic peptides with enhanced receptor affinity and stability.

Caption: Workflow for the synthesis of a cyclic peptide using the orthogonally protected diaminopentanoic acid.

Experimental Protocols for Incorporation into Peptides

The following protocols outline the general procedure for incorporating (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid into a peptide sequence using standard Fmoc-based solid-phase peptide synthesis (SPPS).

Materials and Reagents

• Fmoc-Rink Amide MBHA resin

• (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid

• Fmoc-protected α-amino acids

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine, 20% (v/v) in DMF

• O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU)

• N,N-Diisopropylethylamine (DIPEA)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Dichloromethane (DCM)

• Diethyl ether

Protocol for Linear Peptide Elongation

• Resin Swelling: Swell the Fmoc-Rink Amide MBHA resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc group from the resin by treating with 20% piperidine in DMF for 20 minutes. Wash the resin thoroughly with DMF.

• Coupling of the Diamino Acid:

  • In a separate vial, dissolve (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid (3 eq.), HBTU (2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Wash the resin with DMF.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIPEA in DMF.

• Chain Elongation: Repeat steps 2 and 3 for each subsequent Fmoc-protected α-amino acid in the sequence.

• Final Cleavage and Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5) for 2-3 hours.

  • Precipitate the crude peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol for On-Resin Cyclization

• Follow steps 1-5 of the linear peptide elongation protocol.

• Selective Boc Deprotection: After the linear sequence is assembled, wash the resin with DCM. Treat the resin with a solution of 30% TFA in DCM for 30 minutes to selectively remove the Boc group from the δ-amino group. Wash the resin thoroughly with DCM and DMF.

• On-Resin Cyclization:

  • Dissolve HBTU (3 eq.) and DIPEA (6 eq.) in DMF.

  • Add the cyclization solution to the resin and shake for 4-6 hours.

  • Wash the resin with DMF.

• Final Cleavage: Cleave the cyclic peptide from the resin as described in step 6 of the linear protocol.

Applications and Case Studies (Hypothetical)

Given the limited specific literature on this exact compound, we present hypothetical case studies based on the known applications of related constrained diamino acids.

Case Study 1: Stabilization of a β-Hairpin Mimic

• Objective: To design a peptidomimetic that mimics the β-hairpin structure of a protein-protein interaction epitope.

• Strategy: Incorporate (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid at the turn region of the peptide sequence. The δ-amino group can be further functionalized with a side chain that can form a hydrogen bond with the peptide backbone to stabilize the hairpin structure.

• Expected Outcome: A conformationally constrained peptidomimetic with enhanced binding affinity to the target protein and increased resistance to proteolysis.

Case Study 2: Synthesis of a Bicyclic Peptide with Dual Pharmacophores

• Objective: To create a bicyclic peptide that can simultaneously target two different binding sites on a receptor.

• Strategy: Utilize the orthogonal protecting groups to create two separate cyclization points. After elongation of the peptide chain, the δ-amino group can be used for the first cyclization. Subsequently, another orthogonal protecting group on a different side chain can be removed for a second cyclization.

• Expected Outcome: A highly constrained bicyclic peptide with improved receptor selectivity and potency.

Conclusion and Future Perspectives

(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid represents a powerful and versatile building block for the rational design of sophisticated peptidomimetics. Its unique combination of a β-amino acid backbone and an orthogonally protected diamino functionality provides medicinal chemists with a valuable tool to control peptide conformation, enhance metabolic stability, and construct complex cyclic and bicyclic scaffolds.

Future research in this area will likely focus on the synthesis of a wider range of stereoisomers and derivatives of diaminopentanoic acid, as well as their incorporation into a broader array of bioactive peptides. The continued development of such custom-designed building blocks will undoubtedly accelerate the discovery and development of the next generation of peptide-based therapeutics.

References

• Cheng, R. P., Gellman, S. H., & DeGrado, W. F. (2001). β-Peptides: from structure to function. Chemical reviews, 101(10), 3219-3232.
• Vagner, J., Qu, H., & Hruby, V. J. (2008). Peptidomimetics, a synthetic tool of drug discovery. Current opinion in chemical biology, 12(3), 292-299.
• Albericio, F., & Carpino, L. A. (1997). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Methods in enzymology, 289, 104-126.

• LifeTein. (n.d.). Basic Peptides synthesis introduction. Retrieved from [Link]

• Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of chemical research, 31(4), 173-180.
• Hill, D. J., Mio, M. J., Prince, R. B., Hughes, T. S., & Moore, J. S. (2001). A field guide to foldamers. Chemical reviews, 101(12), 3893-4012.
• Goodman, C. M., Choi, S., Shandler, S., & DeGrado, W. F. (2007). Foldamers as versatile frameworks for the design of functional molecules.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.

• European Patent Office. (2014). AMINO DIACIDS CONTAINING PEPTIDE MODIFIERS (EP 3038658 B1). Retrieved from [Link]

• Google Patents. (2018). Method for synthesizing peptide containing n-substituted amino acid (US20200277327A1).
• Google Patents. (2006). Preparation of (r)-3-aminopiperidine dihydrochloride (EP1999108A1).

Sources

• 1. Conformations of beta-amino acid residues in peptides: X-ray diffraction studies of peptides containing the achiral residue 1-aminocyclohexaneacetic acid, beta3,3Ac6c - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Whitepaper: Physicochemical Profiling and SPPS Integration of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid

Executive Summary

(S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid (commonly referred to as Fmoc-β-Orn(Boc)-OH) is a synthetically crucial, orthogonally protected unnatural amino acid [1]. It plays a pivotal role in the development of β-peptides, advanced peptidomimetics, and protease-resistant therapeutics. The incorporation of β-amino acids introduces an additional methylene carbon into the peptide backbone, which fundamentally alters the hydrogen-bonding network and secondary structure. This structural modification confers exceptional stability against enzymatic degradation, making it a highly sought-after building block in modern drug discovery.

Chemical Identity & Physicochemical Profiling

Understanding the exact mass and molecular weight is critical for accurate stoichiometric calculations and mass spectrometric validation during synthesis.

• Molecular Weight (Average Mass): 454.52 g/mol [2]. This value accounts for the natural isotopic distribution of elements and must be used for bulk weighing and molar equivalent calculations during Solid-Phase Peptide Synthesis (SPPS).

• Exact Mass (Monoisotopic Mass): 454.2104 Da [3]. This value is calculated using the mass of the most abundant isotopes (12C, 1H, 14N, 16O) and is the primary target for High-Resolution Mass Spectrometry (HRMS) validation [4].

Table 1: Structural and Physicochemical Summary

Property	Value
CAS Number	880644-97-3
Chemical Formula	C25H30N2O6
Molecular Weight	454.52 g/mol
Exact Mass	454.2104 Da
Protecting Groups	Fmoc (β-amine), Boc (δ-amine)

High-Resolution Mass Spectrometry (HRMS) Profiling

During peptide synthesis, intermediate cleavage and LC-MS analysis serve as a self-validating checkpoint system. Because Fmoc-β-Orn(Boc)-OH is often coupled to complex, sterically hindered sequences, identifying the correct mass adducts ensures that coupling efficiency is proceeding as planned.

Table 2: Expected HRMS Adducts for C25H30N2O6

Ion Species	Calculation	Expected m/z (Da)
[M+H]+	454.2104 + 1.0073	455.2177
[M+Na]+	454.2104 + 22.9893	477.1997
[M-H]-	454.2104 - 1.0073	453.2031

Mechanistic SPPS Workflow & Protocols

The orthogonal protection strategy of Fmoc/Boc is the cornerstone of this molecule's utility. The Fmoc group is base-labile, allowing for sequential chain elongation, while the Boc group is acid-labile, remaining intact until the final global deprotection step [2].

Step 1: Fmoc Deprotection

• Objective: Remove the Fmoc group to expose the reactive β-amine for the next coupling cycle.

• Protocol: Treat the resin-bound peptide with 20% piperidine in N,N-dimethylformamide (DMF) for 2 × 10 minutes.

• Causality: Piperidine acts as a mild base to abstract the acidic proton on the fluorene ring, initiating a base-catalyzed β-elimination reaction. This releases dibenzofulvene, which piperidine immediately scavenges to prevent re-alkylation of the peptide.

• Self-Validation: The UV absorbance of the dibenzofulvene-piperidine adduct at 301 nm can be quantified via spectrophotometry to verify deprotection efficiency and calculate resin loading.

Step 2: Pre-activation and Coupling

• Objective: Form a peptide bond between the incoming Fmoc-β-Orn(Boc)-OH and the exposed amine on the resin.

• Protocol:

  • Dissolve 3–4 equivalents of Fmoc-β-Orn(Boc)-OH and HATU in DMF.

  • Add 6–8 equivalents of N,N-Diisopropylethylamine (DIPEA).

  • Add the activated mixture to the resin and agitate for 60–90 minutes.

• Causality: β-amino acids exhibit significantly higher steric hindrance than standard α-amino acids. HATU is selected over standard carbodiimides (e.g., DIC) because it rapidly converts the carboxylic acid into a highly reactive OAt active ester. This drives the difficult coupling to completion while minimizing epimerization.

• Self-Validation: Perform a Kaiser (ninhydrin) test; a colorless/yellow resin indicates complete coupling, whereas a blue resin indicates unreacted primary amines, necessitating a double-coupling step.

Step 3: Global Deprotection and Cleavage

• Objective: Cleave the synthesized peptide from the solid support and remove the δ-Boc protecting group.

• Protocol: Treat the resin with a cleavage cocktail of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / H2O (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

• Causality: TFA provides the highly acidic environment necessary for acidolysis. The Boc group is protonated and expelled as a tert-butyl cation and CO2 gas. TIS and water act as nucleophilic scavengers to trap the highly reactive tert-butyl cations, preventing them from irreversibly alkylating sensitive amino acid side chains.

• Self-Validation: Precipitation of the cleavage filtrate in cold diethyl ether yields the crude peptide, which is subsequently verified via HRMS using the exact mass calculations outlined in Section 3.

Workflow Visualization

Orthogonal Protection Strategy and SPPS Workflow for Fmoc-β-Orn(Boc)-OH.

References

• Title: KEGG COMPOUND: C18127 Source: Genome.jp URL: [Link]

• Title: PubChem Compound Summary for C25H30N2O6 Source: National Center for Biotechnology Information (NCBI) URL: [Link]

Sources

• 1. (S)-N-beta-Fmoc-N-Delta-Boc-3,5-Diaminopentanoicacid | 880644-97-3 [sigmaaldrich.com]
• 2. tides.wuxiapptec.com [tides.wuxiapptec.com]
• 3. KEGG COMPOUND: C18127 [genome.jp]
• 4. Beta-Funaltrexamine | C25H30N2O6 | CID 5311018 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isoelectric Point and pKa Values of 3,5-Diaminopentanoic Acid Derivatives: A Guide for Researchers and Drug Development Professionals

An In-Depth Technical Guide:

Introduction

In the landscape of drug discovery and development, a profound understanding of the physicochemical properties of novel molecules is paramount. For ionizable compounds such as 3,5-diaminopentanoic acid and its derivatives, the isoelectric point (pI) and the dissociation constants (pKa) of their functional groups are critical determinants of their behavior in biological systems. These parameters govern a molecule's solubility, membrane permeability, and interaction with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic profiles.

This guide provides a comprehensive framework for the theoretical and experimental determination of the pI and pKa values of 3,5-diaminopentanoic acid derivatives. As a Senior Application Scientist, my objective is to not only present established methodologies but also to elucidate the underlying principles that inform experimental design and data interpretation. This document is structured to empower researchers to confidently characterize their unique molecules and to leverage this knowledge for rational drug design.

Foundational Principles: Understanding pKa and Isoelectric Point

The ionization state of a molecule is dictated by the pH of its surrounding environment and the inherent acidity or basicity of its functional groups, a property quantified by the pKa value. The pKa is the pH at which a specific functional group is 50% ionized and 50% unionized. For an amino acid, the alpha-carboxyl group is typically acidic, while the amino groups are basic.

The isoelectric point (pI) is the specific pH at which a molecule carries no net electrical charge. At this pH, the positive and negative charges on the molecule are balanced, leading to minimal solubility in aqueous solutions and a lack of mobility in an electric field. The pI is a function of the pKa values of all the ionizable groups within the molecule.

The Unique Case of 3,5-Diaminopentanoic Acid

3,5-Diaminopentanoic acid presents a more complex scenario than standard proteinogenic amino acids due to the presence of an additional amino group on its side chain. This makes it a polyprotic acid with multiple ionizable groups:

• α-Carboxyl Group (-COOH): This group is acidic and will be deprotonated at physiological pH.

• α-Amino Group (-NH3+): This group is basic and will be protonated at physiological pH.

• Side-Chain Amino Groups (-NH3+): The presence of two amino groups on the pentanoic acid backbone significantly influences the molecule's overall charge and pI.

The precise pKa values of these groups can be influenced by the local chemical environment, including the presence of other functional groups in derivative forms.

Theoretical Calculation of the Isoelectric Point

The isoelectric point of a polyprotic amino acid like 3,5-diaminopentanoic acid can be calculated by averaging the pKa values of the two functional groups that are involved in the equilibrium surrounding the zwitterionic (net neutral) form.

Step-by-Step Calculation Workflow:

• Identify all ionizable groups: For 3,5-diaminopentanoic acid, these are the α-carboxyl group, the α-amino group, and the two side-chain amino groups.

• Assign approximate pKa values: Based on similar structures, we can estimate the pKa values.

  • pKa1 (α-carboxyl): ~2.0 - 2.5

  • pKa2 (α-amino): ~9.0 - 10.0

  • pKa3 & pKa4 (side-chain amino groups): These are expected to be slightly higher than the α-amino group due to their alkyl nature, likely in the range of 10.0 - 11.0.

• Determine the protonation states at different pH values: Visualize the molecule's charge as the pH increases.

  • At very low pH (e.g., pH 1), all groups will be protonated, resulting in a net positive charge.

  • As the pH increases, the α-carboxyl group will be the first to deprotonate.

  • The amino groups will subsequently deprotonate as the pH continues to rise.

• Identify the pKa values flanking the neutral species: The isoelectric point will be the average of the pKa values of the two equilibria that bracket the formation of the neutral zwitterion. For a diaminopentanoic acid, the neutral species exists between the deprotonation of the second and third amino groups.

• Calculate the pI: pI = (pKa(N-term) + pKa(side chain)) / 2

This workflow is visually represented in the following diagram:

Caption: Principle of isoelectric focusing for pI determination.

Data Presentation and Interpretation

For clarity and comparative analysis, all experimentally determined and theoretically calculated pKa and pI values should be tabulated.

Table 1: Predicted pKa and pI values for 3,5-Diaminopentanoic Acid

Ionizable Group	Predicted pKa
α-Carboxyl	~2.2
α-Amino	~9.5
3-Amino	~10.5
5-Amino	~10.8
Calculated pI	~10.0

Note: These are estimated values. Experimental determination is required for specific derivatives.

Conclusion and Future Directions

The determination of pKa and pI is a foundational step in the characterization of novel drug candidates like 3,5-diaminopentanoic acid derivatives. A thorough understanding of these properties, obtained through a combination of theoretical prediction and rigorous experimental validation, is essential for predicting a molecule's behavior in biological systems and for guiding its development into a safe and effective therapeutic agent. Future work should focus on building a comprehensive database of these properties for a wide range of derivatives to establish structure-property relationships that can further accelerate the drug discovery process.

References

• Isoelectric Point. (n.d.). In Wikipedia. Retrieved from [Link]

• Potentiometric Titration. (n.d.). In Wikipedia. Retrieved from [Link]

• Isoelectric Focusing. (n.d.). In Wikipedia. Retrieved from [Link]

• Amino Acid. (n.d.). In Wikipedia. Retrieved from [Link]

Protocols & Analytical Methods

Best coupling reagents for (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid in peptide synthesis

Executive Summary

The incorporation of β-amino acids into peptide sequences is a cornerstone of modern peptidomimetic drug development. (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid —a β3-homologue of 2,4-diaminobutyric acid (β3-homo-Dab)—imparts exceptional proteolytic stability and enables the formation of unique secondary structures, such as 14-helices[1]. However, the structural nuances of β-amino acids introduce significant synthetic challenges during Solid-Phase Peptide Synthesis (SPPS). This application note provides an authoritative guide to selecting the optimal coupling reagents and executing self-validating protocols to ensure high-yield, epimerization-free coupling of this critical building block.

Chemical Context & Mechanistic Challenges

Standard α-amino acid coupling protocols often fail or produce truncated sequences when applied to β-amino acids. Understanding the causality behind these failures is essential for rational method optimization:

• Steric and Entropic Penalties: The presence of an additional methylene (-CH2-) group in the backbone of 3,5-diaminopentanoic acid increases the conformational degrees of freedom. This imposes a higher entropic cost during the transition state of amide bond formation, drastically reducing the kinetics of acylation compared to standard α-amino acids[1][2].

• On-Resin Aggregation: Peptides rich in β-amino acids have a strong propensity to form stable intramolecular hydrogen-bonded networks (e.g., 14-helices) while still attached to the solid support. This secondary structure can physically mask the N-terminal amine, preventing the incoming activated ester from reaching its target[2].

• Lactamization Risks: Activation of diamino acids always carries a risk of side-chain cyclization. While the bulky Boc protecting group on the δ-amine mitigates this, slow coupling kinetics can still provide a window for unwanted intramolecular side reactions.

Because of these factors, standard reagents like HBTU/HOBt are generally insufficient. Highly reactive coupling reagents that form stable, hyper-reactive intermediates are mandatory[3].

Comparative Analysis of Coupling Reagents

To overcome the activation barrier of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid, the coupling reagent must rapidly form a highly reactive ester. The table below summarizes the quantitative data and performance metrics of the best-in-class reagent systems[3][4].

Coupling Reagent System	Molar Equivalents (AA : Reagent : Base)	Typical Reaction Time (RT)	Relative Coupling Efficiency (β-AA)	Epimerization Risk	Recommended Use Case
DIC / OxymaPure	3.0 : 3.0 : 0	60 - 120 min	>98%	Very Low	Routine SPPS, Microwave-assisted synthesis
HATU / DIPEA	3.0 : 2.9 : 6.0	45 - 90 min	>99%	Low to Moderate	Difficult couplings, sterically hindered sequences
COMU / DIPEA	3.0 : 3.0 : 6.0	45 - 90 min	>98%	Low	Greener alternative to HATU, room temperature SPPS
HBTU / DIPEA	3.0 : 2.9 : 6.0	120+ min	~85% (Prone to deletion)	Moderate	Not recommended for β-amino acids

Workflows and Mechanistic Logic

The following diagrams illustrate the mechanistic pathways and the logical progression of a self-validating SPPS cycle optimized for β-amino acids.

Figure 1: Mechanistic pathway for the activation and coupling of β-amino acids in SPPS.

Figure 2: Iterative SPPS cycle logic incorporating self-validating quality control steps.

Optimized Experimental Protocols

To ensure a self-validating system, every coupling step must be empirically verified before proceeding. Below are two field-proven protocols tailored for (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid[3][5].

Protocol A: DIC/OxymaPure (Recommended for Routine & Microwave SPPS)

This protocol relies on the formation of an Oxyma active ester, which is highly resistant to base-catalyzed epimerization and avoids the use of explosive uronium salts.

• Resin Preparation: Swell the resin (e.g., Rink Amide or Wang resin) in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes. Drain and repeat for 10 minutes. Wash thoroughly with DMF (5 × 1 min).

• Pre-Activation: In a separate vial, dissolve 3.0 equivalents of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid and 3.0 equivalents of OxymaPure in a minimum volume of DMF. Add 3.0 equivalents of N,N'-Diisopropylcarbodiimide (DIC). Stir for 3 minutes at room temperature to form the active ester.

• Coupling: Transfer the activated mixture to the resin. Agitate for 90–120 minutes at room temperature (or 15 minutes at 75°C if using a microwave peptide synthesizer).

• Washing: Drain the reaction mixture and wash the resin with DMF (3 × 1 min) and Dichloromethane (DCM) (3 × 1 min).

• Self-Validation (Kaiser Test): Remove a few resin beads and perform a Kaiser test.

  • Negative (Yellow/Colorless): Coupling is complete. Proceed to the next cycle.

  • Positive (Blue): Free amines remain. Proceed immediately to Protocol B for a double coupling.

Protocol B: HATU/DIPEA (Rescue Protocol for Difficult Couplings)

When sequence-specific aggregation occurs, the extreme reactivity of the HOAt active ester generated by HATU is required[4].

• Activation: Dissolve 3.0 equivalents of the β-amino acid and 2.9 equivalents of HATU in DMF.

  • Causality Note: Using a slight deficit of HATU (2.9 eq vs 3.0 eq of amino acid) is critical. Excess uronium salts from HATU can react directly with the free N-terminal amine on the resin, forming a tetramethylguanidinium byproduct that permanently terminates chain elongation[3].

• Base Addition: Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA) to the mixture. The solution will turn yellow, indicating the formation of the active ester.

• Coupling: Immediately transfer the solution to the resin. Agitate for 60–90 minutes at room temperature.

• Washing & Validation: Wash with DMF and DCM. Repeat the Kaiser test. If the test remains slightly positive, perform a capping step (Acetic anhydride/DIPEA in DMF) to terminate unreacted sequences and simplify downstream LC-MS purification.

Sources

• 1. peptide.com [peptide.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US8629151B2 - Immunomodulatory agent-polymeric compounds - Google Patents [patents.google.com]
• 5. evitachem.com [evitachem.com]

Application Note: Orthogonal Deprotection Strategies for Fmoc/Boc 3,5-Diaminopentanoic Acid

Executive Summary & Strategic Rationale

3,5-diaminopentanoic acid is a highly versatile, non-proteinogenic building block utilized in the synthesis of peptidomimetics, dendrimers, and complex cyclic architectures. Because it possesses two primary amino groups (at the β and δ positions), regioselective functionalization requires a robust orthogonal protection strategy.

The pairing of Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups is the gold standard for this application. This strategy relies on a fundamental dichotomy of chemical lability: the Boc group is exclusively sensitive to acidic conditions, whereas the Fmoc group is cleaved under mildly basic conditions[1]. This absolute orthogonality allows chemists to selectively unmask one amino group while the other remains fully protected, dictating the precise molecular architecture of the final compound.

Mechanistic Causality of Orthogonal Cleavage

Understanding the distinct chemical mechanisms behind Fmoc and Boc cleavage is critical for troubleshooting and optimizing solid-phase peptide synthesis (SPPS) workflows.

Fmoc Lability (Base-Catalyzed β -Elimination)

Fmoc removal proceeds via a base-catalyzed E1cb mechanism. A mild base, typically a secondary amine like piperidine, abstracts the highly acidic proton at the C9 position of the fluorene ring[2]. This triggers a β -elimination event that yields a highly reactive dibenzofulvene (DBF) intermediate and a carbamic acid, which spontaneously decarboxylates to release the free amine and CO₂[1]. Piperidine serves a dual purpose: it acts as the catalytic base and as a nucleophilic scavenger, rapidly trapping the DBF intermediate to form a stable fulvene-piperidine adduct, thereby preventing the re-alkylation of the newly freed amine[2].

Boc Lability (Acid-Catalyzed Solvolysis)

In stark contrast, the Boc group is entirely stable to nucleophilic bases but highly labile to strong acids such as trifluoroacetic acid (TFA)[1]. The acidic environment protonates the carbamate oxygen, leading to the cleavage of the tert-butyl group to form a stable tert-butyl carbocation. This carbocation subsequently loses a proton to form isobutylene gas, while the remaining carbamic acid decarboxylates to yield the free amine as a protonated TFA salt[1].

Figure 1: Orthogonal deprotection logic for Fmoc/Boc 3,5-diaminopentanoic acid.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems for solid-phase synthesis, incorporating mechanistic reasoning to ensure high-fidelity deprotection.

Protocol A: Regioselective Fmoc Deprotection

Objective: Selectively unmask the Fmoc-protected amine while preserving the Boc group. Reagents: 20% (v/v) Piperidine in N,N-dimethylformamide (DMF).

• Resin Swelling: Suspend the loaded resin in DMF for 30 minutes to ensure optimal polymer solvation and reagent accessibility[3].

• Initial Cleavage: Add 20% piperidine in DMF (approx. 10 mL/g resin). Agitate at room temperature for 2 to 3 minutes, then filter[4].

  • Causality: This short initial step neutralizes any residual acidic species in the matrix and initiates the β -elimination process.

• Complete Cleavage & Scavenging: Add a fresh portion of 20% piperidine in DMF. Agitate for 5 to 10 minutes, then filter[4].

  • Causality: Extended exposure drives the equilibrium to completion. The excess piperidine acts as a nucleophilic scavenger, trapping the DBF intermediate to form a stable adduct[2]. Note: If steric hindrance causes incomplete deprotection, 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) can be used to accelerate cleavage, though piperidine must still be included to scavenge DBF[5].

• Washing: Wash the resin extensively with DMF (5 × 1 min)[3].

  • Causality: Complete removal of the DBF-piperidine adduct and residual base is critical before the next coupling step to prevent premature deprotection of subsequent amino acids.

• System Validation: Perform a Kaiser test on a micro-aliquot of resin beads. A positive result (deep blue) confirms the presence of the free primary amine. Alternatively, monitor the UV absorbance of the combined filtrates at 301 nm to quantify DBF-piperidine adduct formation.

Figure 2: Base-catalyzed E1cb mechanism of Fmoc deprotection and DBF scavenging.

Protocol B: Regioselective Boc Deprotection

Objective: Selectively unmask the Boc-protected amine while preserving orthogonal groups. Reagents: 50% (v/v) Trifluoroacetic acid (TFA) in Dichloromethane (DCM); Diisopropylethylamine (DIPEA).

• Resin Preparation: Wash the resin thoroughly with DCM to remove all traces of DMF.

  • Causality: Residual basic DMF can severely inhibit TFA-acidolysis.

• Acidic Cleavage: Suspend the resin in 50% TFA/DCM (approx. 10 mL/g resin). Agitate at room temperature for 3 minutes, then filter[4].

• Sustained Cleavage: Add a fresh portion of 50% TFA/DCM and agitate for 5 to 30 minutes depending on the steric hindrance of the sequence[4].

  • Causality: The strong acid protonates the carbamate, forming a tert-butyl carbocation[1]. If the synthesized sequence contains nucleophilic residues (e.g., Trp, Cys, Met), scavengers (such as 2.5% TIPS and 2.5% H₂O) must be added to quench the carbocations and prevent irreversible side-chain alkylation.

• Washing: Wash the resin three times with DCM (1 mL/g resin) to purge the excess TFA[4].

• Neutralization: Wash the resin three times with 5% (v/v) DIPEA in DCM[4].

  • Causality: Boc cleavage leaves the newly exposed amine as a protonated, unreactive TFA salt. Neutralization with a tertiary amine (DIPEA) converts it to a free, nucleophilic amine prior to the next coupling step[5].

• System Validation: Perform a Kaiser test to confirm the successful generation of the free primary amine.

Quantitative Data & Process Parameters

To ensure reproducibility, the critical parameters differentiating these two orthogonal strategies are summarized below.

Parameter	Fmoc Deprotection	Boc Deprotection
Primary Reagent	20% Piperidine in DMF	50% TFA in DCM
Catalytic Mechanism	Base-catalyzed β -elimination	Acid-catalyzed solvolysis
Reactive Intermediate	Dibenzofulvene (DBF)	tert-Butyl carbocation
Primary Byproducts	DBF-piperidine adduct, CO₂	Isobutylene, CO₂
Standard Reaction Time	2 min (initial) + 5–15 min (main)	3 min (initial) + 5–30 min (main)
Post-Cleavage Step	Extensive DMF washing	DCM wash + DIPEA neutralization
Scavenger Strategy	Piperidine (acts as base & scavenger)	TIPS, Water, DTE (sequence dependent)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. chem.uci.edu [chem.uci.edu]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]

Synthesis of antimicrobial peptides utilizing (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid

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Application Note: Synthesis of Proteolytically Stable Antimicrobial β-Peptides Utilizing (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) necessitates the development of novel therapeutic scaffolds. While natural α-helical antimicrobial peptides (AMPs) are potent, they suffer from rapid proteolytic degradation in vivo, severely limiting their clinical translation[1]. Oligomers of β-amino acids (β-peptides) overcome this limitation by resisting enzymatic cleavage while maintaining the ability to form highly stable, amphipathic secondary structures, such as the 14-helix[2][3].

This application note details the utilization of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid —a specialized cationic β-amino acid building block—in the Solid-Phase Peptide Synthesis (SPPS) of membrane-disrupting antimicrobial β-peptides.

Mechanistic Rationale & Structural Design

Why utilize (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid? In the rational design of 14-helical β-peptides, a repeating triad of residues (approximately three residues per helical turn) is engineered to create a globally amphiphilic structure[4][5]. This architecture requires precise spatial segregation of hydrophobic and cationic faces.

(S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid serves as the critical cationic moiety in this sequence. Upon global deprotection, the acid-labile δ-Boc group is removed, exposing a primary amine on an ethyl side chain (analogous to a β³-homo-diaminobutanoic acid residue).

• Causality of Antimicrobial Action: The protonated primary amine at physiological pH provides the net positive charge required to drive electrostatic attraction toward the anionic headgroups (e.g., wall teichoic acids and phosphatidylglycerol) of bacterial membranes[6].

• Causality of Proteolytic Stability: The insertion of an extra methylene carbon in the β-amino acid backbone prevents recognition by endogenous α-proteases. This structural divergence extends the peptide's serum half-life from mere minutes to over 24 hours[1].

Chemical Properties & Handling Specifications

To ensure high-yield synthesis, the physicochemical properties of the building block must dictate the SPPS parameters.

Table 1: Physicochemical Properties and SPPS Handling Rationale

Property	Specification	Rationale for SPPS Handling
Chemical Name	(S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid	N/A
Protecting Groups	N-β-Fmoc (Base-labile), N-δ-Boc (Acid-labile)	Enables a standard orthogonal protection strategy, allowing backbone elongation without side-chain interference[7].
Solubility	DMF, NMP, DCM	Requires polar aprotic solvents for efficient resin swelling and homogenous coupling kinetics.
Coupling Sterics	Moderate to High Hindrance	The β-amino acid backbone is sterically hindered; this necessitates high-efficiency uronium coupling reagents (e.g., HATU) over standard carbodiimides (DIC) to prevent deletion sequences.

Experimental Protocol: Solid-Phase Synthesis of β-Peptides

The synthesis of β-peptides requires optimized SPPS protocols due to the altered folding kinetics and steric hindrance of β-amino acids compared to standard α-amino acids. The following protocol is designed as a self-validating system.

Fig 1. Step-by-step Solid-Phase Peptide Synthesis (SPPS) workflow for β-peptide generation.

Step-by-Step Methodology:

• Resin Preparation:

  • Weigh 0.1 mmol of Rink Amide AM resin (loading ~0.6 mmol/g) into a fritted reaction vessel.

  • Causality: Rink Amide resin is selected to yield a C-terminal amide upon cleavage. Removing the C-terminal carboxylate increases the overall net positive charge of the AMP, which directly enhances antibacterial efficacy[4].

  • Swell the resin in 5 mL of Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes, drain, and repeat for 15 minutes.

  • Wash extensively with DMF (5 × 1 min).

  • Validation: Perform a Kaiser (ninhydrin) test. A positive result (deep blue resin) confirms the successful exposure of free primary amines.

• Amino Acid Coupling:

  • Dissolve 0.4 mmol (4 eq) of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid and 0.38 mmol (3.8 eq) of HATU in 3 mL of DMF.

  • Add 0.8 mmol (8 eq) of N,N-Diisopropylethylamine (DIPEA). Stir for 1 minute for pre-activation.

  • Causality: HATU ensures rapid formation of the highly reactive active ester, overcoming the steric bulk of the β-amino acid and minimizing epimerization.

  • Add the mixture to the resin and agitate for 60–90 minutes at room temperature.

  • Wash with DMF (3 × 1 min) and DCM (3 × 1 min).

  • Validation: Perform a Kaiser test. A negative result (colorless/yellow resin) confirms complete coupling. If the resin remains blue, the coupling step must be repeated before proceeding.

• Sequence Elongation:

  • Repeat steps 2 and 3 for subsequent amino acids, alternating with hydrophobic β-amino acids (e.g., β³-homovaline or ACHC) to build the globally amphiphilic 14-helix[2][5].

• Global Cleavage and Deprotection:

  • Transfer the resin to a cleavage cocktail containing 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% ultrapure H₂O. Agitate for 2.5 hours at room temperature.

  • Causality: TFA cleaves the peptide from the resin and simultaneously removes the δ-Boc protecting groups. TIS and H₂O act as nucleophilic scavengers to trap highly reactive tert-butyl cations, preventing the irreversible re-alkylation of the peptide backbone[7].

• Precipitation:

  • Filter the cleavage solution dropwise into cold diethyl ether (-20°C) to precipitate the crude β-peptide. Centrifuge and wash the pellet with ether three times to remove residual TFA and scavengers.

Post-Synthesis Validation & Quality Control

• Reverse-Phase HPLC (RP-HPLC): Analyze the crude peptide on a C18 column using a linear gradient of water/acetonitrile (supplemented with 0.1% TFA). Because the amphipathic nature of 14-helical β-peptides can cause peak broadening due to self-association, heating the column to 40°C is recommended to sharpen resolution.

• LC-MS: Confirm the exact mass. The mass shift corresponding to the loss of Boc groups (-100 Da per group) must be completely absent, validating successful global deprotection.

Antimicrobial Efficacy & Mechanism of Action

Once purified, the β-peptide's efficacy must be evaluated against target pathogens (e.g., MRSA, E. coli) and its selectivity confirmed to ensure low mammalian toxicity[2][8].

Fig 2. Mechanism of action of 14-helical cationic β-peptides on bacterial membranes.

Minimum Inhibitory Concentration (MIC) Assay Protocol:

• Grow bacterial cultures to mid-log phase and dilute to 5×105 CFU/mL in Mueller-Hinton broth.

• In a 96-well microtiter plate, perform serial two-fold dilutions of the synthesized β-peptide (ranging from 128 µg/mL down to 1 µg/mL).

• Inoculate the wells with the bacterial suspension and incubate at 37°C for 18 hours.

• Validation: The MIC is defined as the lowest peptide concentration that yields no visible bacterial growth (quantified via OD600).

• Causality of Selectivity: Cationic β-peptides selectively target bacterial cells over mammalian cells because bacterial membranes are heavily populated with anionic lipids. In contrast, mammalian membranes are zwitterionic and rich in cholesterol, which rigidifies the lipid bilayer and energetically penalizes peptide insertion[4][6].

References

• Porter, E. A., Weisblum, B., & Gellman, S. H. (2002). Structure-activity studies of 14-helical antimicrobial beta-peptides: probing the relationship between conformational stability and antimicrobial potency. Journal of the American Chemical Society. URL:[Link]

• Chowdhary, et al. (2023). The rise of ultrashort cationic β-peptides as promising antimicrobial therapeutics. Frontiers in Microbiology / PMC. URL:[Link]

• Lee, M. R., et al. (2014). Hydrophobicity and Helicity Regulate the Antifungal Activity of 14-Helical β-Peptides. Journal of the American Chemical Society. URL:[Link]

• English, E. P., et al. (2006). Inhibition of Herpes Simplex Virus Type 1 Infection by Cationic β-Peptides. Journal of Virology / ASM Journals. URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity studies of 14-helical antimicrobial beta-peptides: probing the relationship between conformational stability and antimicrobial potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. journals.asm.org [journals.asm.org]
• 6. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Troubleshooting incomplete coupling of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid in SPPS

Technical Support Center: (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid

Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for troubleshooting the incorporation of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid (Fmoc-Dpr(Boc)-OH) in Solid-Phase Peptide Synthesis (SPPS). This document provides in-depth, experience-driven answers to common challenges, ensuring the successful synthesis of your target peptide.

Frequently Asked Questions (FAQs)

Q1: Why am I observing incomplete coupling with Fmoc-Dpr(Boc)-OH?

Incomplete coupling of this specific diamino acid derivative is a frequently encountered issue stemming from a combination of steric hindrance and potential side reactions.

• Steric Hindrance: The bulky tert-butyloxycarbonyl (Boc) protecting group on the delta-amine, combined with the Fmoc group on the beta-amine, creates significant steric bulk around the alpha-carboxyl group. This physically impedes the approach of the activated amino acid to the resin-bound N-terminal amine, slowing down the reaction kinetics compared to standard proteinogenic amino acids.[1][2]

• Potential for Lactam Formation: Diamino acids, particularly those with side chains of suitable length, are susceptible to intramolecular cyclization to form a lactam.[3] This side reaction can occur during the activation step, consuming the activated amino acid before it has a chance to couple to the peptide chain. The formation of this stable six-membered ring is a competing and often rapid reaction.

Q2: How can I reliably detect and confirm incomplete coupling?

It is crucial to monitor the coupling reaction's completion before proceeding to the next cycle. Failure to do so will result in deletion sequences that are often difficult to separate from the final product.[4]

• Qualitative Monitoring (On-Resin): The most common method is the Kaiser (ninhydrin) test .[5][6]

  • Positive Result (Blue/Purple Beads): Indicates the presence of unreacted primary amines, signifying an incomplete coupling reaction.[6]

  • Negative Result (Yellow/Colorless Beads): Suggests the coupling is complete.[6]

• Quantitative Analysis (Off-Resin): For a definitive assessment, a small aliquot of the peptide-resin can be cleaved, and the crude product analyzed by High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) . The presence of a peak corresponding to the mass of the peptide without the diaminopentanoic acid residue confirms a failed coupling.

Troubleshooting Workflow & Recommended Solutions

If you have confirmed an incomplete coupling via a positive Kaiser test, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for incomplete coupling.

Solution 1: Selection of High-Potency Coupling Reagents

Standard carbodiimide activators like DCC or DIC, even with additives like HOBt, are often insufficient for sterically demanding couplings.[7] Uronium/aminium salt-based reagents are highly recommended due to their ability to form more reactive intermediates and achieve faster kinetics.[7][8]

Reagent	Class	Recommended Equivalents (AA:Reagent:Base)	Coupling Time (min)	Key Advantages & Considerations
HATU	Aminium Salt	1 : 0.95 : 2	45-120	Highly efficient for hindered couplings, suppresses racemization.[7][8] Must be used with a non-nucleophilic base like DIPEA.
HBTU	Aminium Salt	1 : 0.95 : 2	60-180	Effective, but generally less potent than HATU for severely hindered residues.[7]
COMU	Uronium Salt	1 : 0.95 : 2	45-120	High reactivity comparable to HATU with an enhanced safety profile (non-explosive).[8][9] Excellent solubility.[9]

Solution 2: Optimization of Reaction Conditions

• Extended Coupling Time: For this specific amino acid, extend the initial coupling time to at least 2 hours before performing the first Kaiser test.

• Microwave-Assisted SPPS: The use of microwave energy can significantly accelerate coupling reactions for sterically hindered amino acids by driving the reaction to completion more efficiently.[1][7] Temperatures between 50-75°C are typically effective.

Solution 3: Double Coupling Protocol

If the Kaiser test remains positive after an extended initial coupling, a second coupling is the most effective next step. Do not proceed to deprotection if the test is positive.

Solution 4: Capping Unreacted Amines

If a double coupling fails to yield a negative Kaiser test, it indicates that the remaining free amines are likely inaccessible. To prevent the formation of deletion sequences, these unreacted chains must be permanently terminated or "capped".[6] This is a final resort before proceeding to the next synthesis cycle.

Detailed Experimental Protocols

Protocol 1: High-Efficiency Coupling using HATU

This protocol outlines the primary recommended method for coupling Fmoc-Dpr(Boc)-OH.

• Resin Preparation: Following the successful Fmoc deprotection of the N-terminal amino acid (confirmed by a positive Kaiser test), wash the peptide-resin thoroughly with DMF (5 x 1 min) to remove residual piperidine.[4]

• Activation Solution Preparation: In a separate vessel, dissolve (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid (3-5 eq.), HATU (2.9-4.9 eq.), and an equivalent amount of HOAt in DMF.

• Activation: Add DIPEA (6-10 eq.) to the amino acid solution. Allow the mixture to pre-activate for 1-2 minutes. The solution may change color.

• Coupling: Immediately add the activated amino acid solution to the deprotected resin in the reaction vessel.[10]

• Reaction: Agitate the mixture at room temperature for at least 2 hours.

• Monitoring: Take a small sample of resin beads and perform a Kaiser test to monitor the reaction progress.[5]

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and by-products.

Protocol 2: Capping of Unreacted Amines

Execute this protocol only if double coupling fails.

• Wash: After the final failed coupling attempt, wash the peptide-resin with DMF (3 x 1 min).

• Capping Solution: Prepare a capping solution of 20% acetic anhydride and 2% DIPEA in DMF.

• Reaction: Add the capping solution to the resin, ensuring it is fully submerged, and agitate for 30 minutes at room temperature.[6]

• Final Wash: Wash the resin thoroughly with DMF (3x) and DCM (3x) before proceeding to the N-terminal deprotection of the successfully coupled chains.

Understanding the Mechanism: Activation and Potential Side Reaction

Caption: Activation pathway vs. potential lactam side reaction.

The key to success is favoring the aminolysis pathway over intramolecular cyclization. Using highly efficient uronium/aminium reagents like HATU or COMU generates the active ester intermediate rapidly, promoting a fast and efficient reaction with the resin-bound amine before the competing lactam formation can occur.[7][9]

References

• BenchChem. (2025). A Comparative Guide to HOAt and COMU for Difficult Peptide Couplings.
• BenchChem. (2025). A Comparative Guide to HATU and COMU in Solid-Phase Peptide Synthesis.
• BenchChem. (n.d.). HATU and HBTU Peptide Coupling: Mechanism and Bench Utility.
• Luxembourg Bio Technologies. (n.d.). Coupling Reagents.
• Coin, I., et al. (2012). Evaluation of COMU as a coupling reagent for in situ neutralization Boc solid phase peptide synthesis. Journal of Peptide Science, 18(5), 344-349.
• Sigma-Aldrich. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
• BenchChem. (2025). Technical Support Center: Boc-Dap-OH Coupling in Solid-Phase Peptide Synthesis (SPPS).
• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
• BenchChem. (2025). How to troubleshoot incomplete coupling of Boc-His(Boc)-OH.
• Li, Y., et al. (2018). Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution. Tetrahedron Letters, 59(30), 2913-2916.
• BenchChem. (2025). Technical Support Center: Troubleshooting Incomplete Fmoc Deprotection in Peptide Synthesis.
• Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Organic Letters, 2(24), 3789-3791.

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 2. researchgate.net [researchgate.net]
• 3. Incorporation of Fmoc-Dab(Mtt)-OH during solid-phase peptide synthesis: a word of caution - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. peptidechemistry.org [peptidechemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Optimizing yield and reaction time for (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid synthesis

Technical Support Center: Optimizing Synthesis and Application of (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic challenges associated with (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid (commonly known as Fmoc-β-homoDab(Boc)-OH).

This compound is a highly valuable building block for peptidomimetics, but its synthesis via Arndt-Eistert homologation and its subsequent coupling in Solid-Phase Peptide Synthesis (SPPS) are notoriously prone to low yields and sluggish kinetics. This guide provides field-proven, self-validating protocols and troubleshooting logic to ensure your success.

Part 1: Upstream Synthesis (Arndt-Eistert Homologation)

The standard route to synthesize this β-amino acid is the Arndt-Eistert homologation of Fmoc-Dab(Boc)-OH. The workflow involves activating the carboxylic acid, converting it to a diazoketone, and performing a Wolff rearrangement.

Figure 1: Arndt-Eistert homologation pathway for synthesizing the target β-amino acid.

FAQ & Troubleshooting: Synthesis

Q1: My diazoketone yield is consistently low (<50%). What is causing this? A: Low yields during the mixed anhydride activation are almost always due to steric hindrance or premature hydrolysis. Causality: Fmoc-Dab(Boc)-OH possesses a bulky Boc-protected side chain. Using standard ethyl chloroformate leads to sluggish activation due to steric clashing. Solution: Switch to isobutyl chloroformate (IBCF) and N-methylmorpholine (NMM). The branched isobutyl group provides the perfect balance of steric shielding (preventing side attacks) and leaving-group ability. Furthermore, replace hazardous diazomethane gas with TMS-diazomethane. Ensure the activation step is held strictly at -15°C to prevent racemization.

Q2: The Wolff rearrangement step takes over 12 hours and produces multiple side products. How can I optimize this? A: Thermal Wolff rearrangement is notoriously slow. Causality: The slow thermal extrusion of nitrogen gas allows the highly reactive ketene intermediate to linger and react with unreacted diazoketone, forming unwanted dimers. Solution: Implement Ultrasound-Promoted Wolff Rearrangement. As demonstrated by , ultrasonic cavitation accelerates nitrogen extrusion, rapidly converting the diazoketone to the ketene and immediately trapping it with water to form the β-amino acid. This reduces reaction time from hours to minutes and suppresses dimerization.

Quantitative Data: Wolff Rearrangement Optimization

Method	Catalyst	Temp/Condition	Reaction Time	Yield (%)	Purity (LC-MS)
Thermal	AgOBz	70°C (Dioxane/H₂O)	12-16 hours	45-55%	Low (dimers present)
Microwave	AgOBz	80°C (Dioxane/H₂O)	45 mins	65-70%	Moderate
Ultrasound	AgOBz	35°C (Sonic bath)	15-30 mins	85-92%	High (>95%)

Protocol A: Ultrasound-Promoted Synthesis of the β-Amino Acid

Self-Validating Checkpoints: TLC and LC-MS.

• Activation: Dissolve Fmoc-Dab(Boc)-OH (1.0 eq) in anhydrous THF under an Argon atmosphere. Cool to -15°C. Add NMM (1.1 eq) followed dropwise by IBCF (1.05 eq). Stir for exactly 15 minutes.

• Diazoketone Formation: Add TMS-diazomethane (2.0 M in hexanes, 2.0 eq) dropwise. Stir at 0°C for 2 hours, then warm to room temperature. Validation: Monitor by TLC until the starting material is consumed. Concentrate under reduced pressure.

• Wolff Rearrangement: Dissolve the crude diazoketone in a Dioxane/H₂O mixture (4:1 v/v). Add Silver Benzoate (AgOBz, 0.1 eq).

• Sonication: Place the reaction flask in an ultrasonic bath (35 kHz) at 35°C for 30 minutes. Validation: The reaction turns black as silver precipitates.

• Workup: Filter the mixture through a Celite pad to remove silver salts. Concentrate, acidify to pH 3 with 1M KHSO₄, and extract with EtOAc. Purify via flash chromatography (DCM/MeOH) to yield the pure (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid.

Part 2: Downstream Application (SPPS Coupling)

Once synthesized, incorporating a β-amino acid into a peptide sequence introduces new challenges. The extra methylene carbon increases conformational flexibility but also introduces significant steric hindrance during acylation.

Figure 2: Decision tree for optimizing SPPS coupling of sterically hindered β-amino acids.

FAQ & Troubleshooting: SPPS

Q3: I am experiencing incomplete coupling (positive Kaiser test) when adding the β-amino acid to my sequence. Why? A: Standard carbodiimide chemistry (DIC/HOBt) is often insufficient for β-amino acids. Causality: The steric bulk of the β-amino acid slows down the nucleophilic attack from the resin-bound amine. During this delay, the active O-acylisourea intermediate undergoes a spontaneous rearrangement into an inactive N-acylurea, permanently killing the coupling step. Solution: Upgrade to highly reactive uronium salts like HATU combined with HOAt or Oxyma. If the sequence is highly aggregated, implement Microwave-Assisted SPPS. As detailed by , microwave irradiation at 75°C disrupts peptide aggregation and provides the kinetic energy required to overcome the activation barrier of hindered acylations.

Protocol B: Microwave-Assisted SPPS Coupling

Self-Validating Checkpoint: Kaiser Test.

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. Deprotect the N-terminal Fmoc group using 20% Piperidine in DMF.

• Pre-Activation: In a separate vial, dissolve the synthesized (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid (4.0 eq) and HATU (3.9 eq) in DMF. Add DIPEA (8.0 eq) and vortex for exactly 1 minute to form the active ester.

• Coupling: Transfer the activated mixture to the resin reaction vessel.

• Microwave Irradiation: Irradiate the vessel at 75°C for 10 minutes (using a standard 25W power setting with cooling enabled to prevent overheating).

• Validation: Wash the resin thoroughly (3x DMF, 3x DCM). Perform a Kaiser test. Validation: Colorless/white beads indicate complete acylation; blue/yellow beads indicate unreacted amines requiring a double-coupling cycle.

References

• Müller, A.; Vogt, C.; Sewald, N. "Synthesis of Fmoc-beta-Homoamino Acids by Ultrasound-Promoted Wolff-Rearrangement." Synthesis, 1998(6): 837-841. URL:[Link]

• Erdélyi, M.; Gogoll, A. "Rapid Microwave-Assisted Solid Phase Peptide Synthesis." Synthesis, 2002(11): 1592-1596. URL:[Link]

Technical Support Center: Solubilization Strategies for Difficult Amino Acid Building Blocks

Target Molecule: (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid Primary Solvents: N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP)

Mechanistic Overview & Troubleshooting Workflow

(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid is a highly functionalized, bulky building block utilized in advanced peptide synthesis. Due to the presence of dual bulky protecting groups (Fmoc and Boc) and a flexible aliphatic backbone, this amino acid is highly prone to intermolecular hydrogen bonding. This often results in poor solubility, aggregation, or complete gelation in standard Solid-Phase Peptide Synthesis (SPPS) solvents like DMF and NMP[1].

The gelation is a macroscopic manifestation of supramolecular aggregation. The molecule possesses three primary hydrogen-bonding motifs: the Fmoc carbamate, the Boc carbamate, and the free carboxylic acid. While DMF is a polar aprotic solvent with a high dipole moment (~3.86 D)[1], it is sometimes insufficient to outcompete the strong self-association of these bulky hydrophobic derivatives at standard coupling concentrations (0.2 M – 0.4 M).

Logical workflow for troubleshooting and resolving amino acid insolubility in SPPS.

Quantitative Solubility Data

The following table summarizes the expected physical state of heavily protected, bulky Fmoc-amino acids under various solvent modifications, based on established SPPS solubility optimization principles.

Solvent System	Additive / Condition	Target Conc.	Solubility Status	Mechanistic Rationale
100% DMF	None (RT)	0.2 M	Insoluble / Gelation	Strong intermolecular H-bonding between Fmoc/Boc carbamates outcompetes solvent dipole[1].
100% NMP	None (RT)	0.2 M	Poor (< 0.05 M)	Slightly lower polarity than DMF; maintains peptide solubility during elongation but struggles with initial monomer dissolution[2].
DMF	Mild Heating (40°C)	0.2 M	Moderate (~0.1 M)	Thermal kinetic energy partially disrupts non-covalent aggregation[3].
DMF	0.8 M LiCl	0.2 M	Excellent (≥ 0.2 M)	Lithium ions disrupt intermolecular hydrogen bonding networks by coordinating with carbonyl oxygens[4].
DMF/DMSO (80:20)	None (RT)	0.2 M	Good (~0.15 M)	DMSO acts as a strong hydrogen bond acceptor, breaking aggregates[4].
DMF (Pre-activated)	DIC / Oxyma Pure	0.2 M	Excellent (≥ 0.2 M)	Conversion to active ester eliminates the carboxylic acid H-bond donor, rapidly increasing solubility[5].

Troubleshooting Guides (Q&A)

Q1: I need to couple this amino acid at 0.2 M. How can I achieve complete dissolution without risking Fmoc removal? A1: The most reliable non-reactive intervention is the addition of chaotropic salts. Adding 0.4 M to 0.8 M Lithium Chloride (LiCl) to the DMF significantly enhances solubility[4]. Mechanistically, the small, high-charge-density Li⁺ cation coordinates strongly with the carbonyl oxygens of the carbamates and the DMF molecules, effectively disrupting the intermolecular hydrogen bonds that drive aggregation[6]. Because LiCl is neutral, it will not trigger premature Fmoc deprotection (which requires basic conditions like 20% piperidine)[7].

Q2: Is NMP a better alternative to DMF for this specific building block? A2: NMP is slightly less polar than DMF but possesses a different solvation profile that often provides marginally better solubility for highly hydrophobic, aggregation-prone sequences during chain elongation[2]. However, for severe monomer gelation driven by H-bonding, switching to NMP alone is rarely sufficient. A co-solvent approach, such as utilizing a "magic mixture" (DCM/DMF/NMP 1:1:1) or adding DMSO (up to 20%), is much more effective because DMSO acts as a powerful hydrogen-bond acceptor[4].

Q3: The amino acid remains a cloudy suspension even with heat. Can I proceed with coupling? A3: No. Proceeding with a turbid suspension will lead to drastically reduced coupling efficiency, resulting in deletion sequences and a complex crude peptide mixture. If physical dissolution fails, utilize an in situ pre-activation strategy. Converting the carboxylic acid into an active ester (e.g., using DIC and Oxyma Pure) removes the carboxylic acid OH group—a major hydrogen-bond donor. Activated Fmoc-amino acids often exhibit significantly higher solubility than their free-acid precursors, rapidly clearing the suspension[5].

Validated Experimental Protocols

Protocol 1: Chaotropic Salt-Assisted Dissolution (LiCl/DMF)

Objective: Disrupt intermolecular hydrogen bonding to achieve a clear 0.2 M solution prior to coupling.

• Solvent Formulation: Prepare a stock solution of 0.8 M anhydrous LiCl in dry DMF. (Note: LiCl is highly hygroscopic; use from a freshly opened bottle or dry under vacuum prior to use to prevent moisture introduction)[4].

• Preparation: Weigh the required amount of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid to achieve a 0.2 M concentration.

• Dissolution: Add the 0.8 M LiCl/DMF stock solution to the amino acid powder.

• Agitation: Vortex vigorously for 60 seconds. If turbidity persists, sonicate the mixture in a water bath at 35°C for 5 minutes[3].

• Self-Validation Check: Visually inspect the vial against a light source. The solution must transition from a turbid suspension to a completely transparent, pale liquid. Do not proceed if particulate matter remains.

• Coupling & Washing (Critical): Proceed with your standard coupling reagents (e.g., HATU/DIPEA). After the coupling cycle is complete, wash the resin extensively with DMF (at least 5 x 1 min) to ensure all residual LiCl is removed, as trapped chaotropic salts can interfere with subsequent coupling kinetics[4].

Protocol 2: Pre-Activation Solubilization Strategy (DIC/Oxyma)

Objective: Solubilize the building block by converting it to a highly soluble active ester prior to resin addition.

• Reagent Mixing: In a dry vial, combine (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid (1.0 eq) and Oxyma Pure (1.0 eq).

• Solvent Addition: Add dry DMF to reach a theoretical concentration of 0.2 M. The mixture will likely appear as a cloudy suspension.

• Activation: Add N,N'-Diisopropylcarbodiimide (DIC) (1.0 eq) to the suspension[8].

• Incubation: Stir or vortex the mixture at room temperature for 5–10 minutes. As the active ester forms, the consumption of the carboxylic acid will disrupt the aggregate network, and the suspension will rapidly clear[5].

• Self-Validation Check: Once the solution is completely clear and pale yellow, the activation is successful. Transfer it immediately to the reaction vessel containing the swollen peptide-resin.

Frequently Asked Questions (FAQs)

Q: Can I use DMSO as the sole solvent for coupling? A: While DMSO is excellent for dissolving hydrophobic peptides[9], it is not recommended as a primary solvent for SPPS coupling. Its high viscosity hinders diffusion into the porous resin matrix, and it has the potential to oxidize methionine or free cysteine residues[9]. Limit DMSO to a maximum of 20% as a co-solvent[4].

Q: Does microwave-assisted SPPS help with this building block? A: Yes. Microwave energy provides rapid, localized heating that efficiently disrupts hydrogen bonds and improves reaction kinetics[4]. When using microwave SPPS, you can often achieve complete dissolution and coupling at 75°C, but ensure the heating time is strictly optimized (e.g., 5 minutes) to prevent epimerization or premature protecting group degradation[2].

Q: How should I store the unweighed powder to maintain its integrity? A: Store the powder desiccated at 2-8°C (or -20°C for long-term storage). Allow the vial to equilibrate to room temperature in a desiccator before opening. Opening a cold vial causes condensation, and moisture will degrade the Fmoc group and severely exacerbate solubility issues[3].

References

• 7 - ChemPep

• 8 - Benchchem 3.4 - Benchchem

• 6 - Bulletin of the Chemical Society of Japan | Oxford Academic 5.5 - PMC 6.2 - Biotage

• 9 - LifeTein 8.1 - PMC 9.3 - Thermo Fisher / huji.ac.il

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. chempep.com [chempep.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lifetein.com [lifetein.com]

Technical Support Center: Optimizing TFA Cleavage Cocktails for Fmoc/Boc Protected β-Peptides

Welcome to the technical support center for optimizing trifluoroacetic acid (TFA) cleavage cocktails for your Fmoc/Boc protected β-peptides. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of this critical step in solid-phase peptide synthesis (SPPS). Here, we move beyond generic protocols to provide in-depth, field-proven insights into the "why" behind the "how," ensuring you can troubleshoot effectively and enhance the purity and yield of your final product.

Section 1: The Foundation - Understanding TFA Cleavage in the Context of β-Peptides

The final cleavage of a synthetic peptide from its solid support and the simultaneous removal of side-chain protecting groups is a pivotal moment in your synthesis. While the fundamental principles of acid-catalyzed cleavage are the same for both α- and β-peptides, the unique structural properties of β-peptides can introduce specific challenges. Their distinct backbone conformation can influence resin swelling, reagent accessibility, and on-resin aggregation, all of which can impact the efficiency and cleanliness of the cleavage process.

During TFA treatment, highly reactive carbocations are liberated from protecting groups like tert-butoxycarbonyl (Boc), tert-butyl (tBu), and trityl (Trt).[1] These electrophilic species can indiscriminately alkylate nucleophilic side chains of sensitive amino acids such as Cysteine (Cys), Methionine (Met), Tryptophan (Trp), and Tyrosine (Tyr), leading to undesired byproducts that are often difficult to remove during purification.[2] The primary role of a cleavage cocktail is to provide a scavenger-rich environment to quench these reactive intermediates.[1]

Section 2: Troubleshooting Guide - Common Issues and Solutions

This section addresses specific problems you may encounter during the TFA cleavage of your β-peptides, providing probable causes and actionable solutions.

Issue 1: Incomplete Cleavage or Deprotection

• Symptom: Your HPLC analysis of the crude product shows multiple peaks, some of which correspond to the mass of the peptide with protecting groups still attached.

• Probable Causes:

  • Steric Hindrance: The unique folding or aggregation of β-peptides on the resin can sterically hinder TFA access to the cleavage site or protecting groups. This is particularly relevant for sequences prone to forming stable secondary structures.

  • Insufficient Reaction Time: While standard cleavage times for α-peptides are often 2-4 hours, some β-peptide sequences may require longer exposure to the cleavage cocktail for complete deprotection.[3]

  • Degraded TFA: Old or improperly stored TFA can have a higher water content, reducing its efficacy.

• Solutions:

  • Extend Cleavage Time: Perform a time-course study by taking small aliquots of the cleavage mixture at different time points (e.g., 2, 4, 6, and 8 hours) and analyzing them by HPLC to determine the optimal cleavage duration.

  • Use Fresh Reagents: Always use fresh, high-quality TFA for preparing your cleavage cocktail.[3]

  • Consider Stronger Acidic Conditions: For particularly stubborn protecting groups, the addition of a stronger acid like trifluoromethanesulfonic acid (TFMSA) can be considered, although this should be approached with caution as it can increase the risk of side reactions.[4]

Issue 2: Significant Side Product Formation

• Symptom: Your HPLC chromatogram shows a complex mixture of peaks, and mass spectrometry identifies byproducts corresponding to alkylation or other modifications of your peptide.

• Probable Causes:

  • Inadequate Scavenging: The choice and concentration of scavengers are insufficient to quench all the carbocations generated during deprotection.[2]

  • Presence of Sensitive Residues: Your β-peptide contains multiple sensitive amino acids (Trp, Met, Cys, Tyr) that are susceptible to modification.

• Solutions:

  • Optimize Your Scavenger Cocktail: The composition of your cleavage cocktail should be tailored to the specific amino acid sequence of your β-peptide. Refer to the table below for guidance on selecting appropriate scavengers.

  • Increase Scavenger Concentration: If you are still observing side products, consider increasing the concentration of your scavengers.

Issue 3: Poor Peptide Precipitation or Oily Product

• Symptom: After adding cold ether, your peptide either fails to precipitate or forms an oily, sticky substance instead of a fine powder.

• Probable Causes:

  • High Hydrophobicity: Some β-peptide sequences can be highly hydrophobic, leading to increased solubility in the TFA/ether mixture.

  • Residual Scavengers: Non-volatile scavengers like phenol can co-precipitate with the peptide, contributing to an oily consistency.

• Solutions:

  • Increase the Volume of Cold Ether: Try adding a larger volume of cold diethyl ether to force precipitation.

  • Trituration: Break up the oily pellet with a spatula while it is submerged in cold ether to wash away impurities.

  • Use an Alternative Anti-Solvent: Consider using methyl tert-butyl ether (MTBE) or a mixture of diethyl ether and hexane for precipitation.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is a good starting cleavage cocktail for a β-peptide of unknown properties?

A good starting point for most β-peptides is a general-purpose and effective cocktail like TFA/TIS/H₂O (95:2.5:2.5 v/v/v) . Triisopropylsilane (TIS) is an excellent scavenger for trityl cations, and water can scavenge tert-butyl cations.[5]

Q2: My β-peptide contains Tryptophan. What is the best way to prevent its modification?

Tryptophan is highly susceptible to alkylation. For Trp-containing β-peptides, it is crucial to use a scavenger cocktail that includes a thiol-based scavenger like 1,2-ethanedithiol (EDT) or a thioether like thioanisole . A common and effective cocktail is Reagent K (TFA/phenol/water/thioanisole/EDT at 82.5:5:5:5:2.5) .[2]

Q3: How can I minimize the oxidation of Cysteine and Methionine residues in my β-peptide?

To prevent the oxidation of Cys and Met residues, it is important to work under an inert atmosphere (nitrogen or argon) and to use a cleavage cocktail that contains a reducing agent. Dithiothreitol (DTT) is a good choice for this purpose. A suitable cocktail would be TFA/TIS/H₂O/DTT (90:2.5:2.5:5) .

Q4: Are there any specific considerations for cyclic β-peptides?

For cyclic β-peptides, ensuring complete cleavage from the resin is critical. Due to their constrained conformations, they may require longer cleavage times. It is also important to choose a cleavage cocktail that does not interfere with any disulfide bonds if they are present in the cyclic structure.

Section 4: Data Presentation and Protocols

Table 1: Common Scavengers and Their Applications

Scavenger	Target Reactive Species	Recommended for Peptides Containing
Triisopropylsilane (TIS)	Trityl cations	Asn(Trt), Gln(Trt), His(Trt)[5]
Water (H₂O)	tert-Butyl cations	Asp(tBu), Glu(tBu), Ser(tBu), Thr(tBu), Tyr(tBu)
Thioanisole	Benzyl cations, prevents sulfonation of Trp	Tyr(Bzl), Arg(Pmc/Pbf)
1,2-Ethanedithiol (EDT)	Broad-spectrum carbocation scavenger, reducing agent	Trp, Met, Cys[2]
Phenol	Benzyl cations	Tyr(Bzl)
Dithiothreitol (DTT)	Reducing agent, prevents oxidation	Cys, Met

Table 2: Standard TFA Cleavage Cocktail Recipes

Cocktail Name	Composition (v/v/w for solids)	Primary Use & Key Features
Standard	TFA/TIS/H₂O (95:2.5:2.5)	General-purpose cocktail for many sequences.
Reagent K	TFA/Phenol/H₂O/Thioanisole/EDT (82.5:5:5:5:2.5)	Excellent for peptides with multiple sensitive residues.[2]
Reagent B	TFA/Phenol/H₂O/TIS (88:5:5:2)	A good "odorless" alternative to cocktails containing thiols.[3]

Experimental Protocol: General TFA Cleavage Procedure

• Resin Preparation: Thoroughly wash the peptide-resin with dichloromethane (DCM) to remove any residual dimethylformamide (DMF) and dry it under vacuum for at least 1 hour.[1]

• Cleavage Cocktail Preparation: In a well-ventilated fume hood, prepare the desired cleavage cocktail by carefully mixing the components immediately before use.[3]

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (typically 10-20 mL per gram of resin).[1] Gently swirl the mixture occasionally at room temperature for the desired duration (e.g., 2-4 hours).

• Peptide Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise to a 10-fold volume of ice-cold diethyl ether to precipitate the peptide.

• Peptide Isolation: Collect the precipitated peptide by centrifugation, wash it several times with cold ether to remove residual scavengers, and dry the final product under vacuum.

Section 5: Visualizations

Diagram 1: TFA Cleavage and Scavenging Workflow

Caption: General workflow for TFA cleavage of resin-bound peptides.

Diagram 2: Decision Tree for Cleavage Cocktail Selection

Caption: Decision-making process for selecting an appropriate cleavage cocktail.

References

• Peptide Cleavage from Resin Protocol. (n.d.). CDN. Retrieved March 27, 2026, from [Link]

• Cleavage Cocktails; Reagent B. (n.d.). Aapptec Peptides. Retrieved March 27, 2026, from [Link]

• Gellman, S. H., et al. (2009). Access to Poly-β-Peptides with Functionalized Side Chains and End Groups via Controlled Ring-Opening Polymerization of β-Lactams. Journal of the American Chemical Society.

• King, D. S., Fields, C. G., & Fields, G. B. (1990). A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis. International journal of peptide and protein research, 36(3), 255–266. [Link]

• One-Pot Cyclization and Cleavage of Peptides with N-Terminal Cysteine via the N,S-Acyl Shift of the N-2-[Thioethyl]glycine Residue. (2020). PMC.
• Davies, S. G., & Fletcher, A. M. (2012). Orthogonal N,N-deprotection strategies of β-amino esters. Organic & Biomolecular Chemistry, 10(33), 6565-6567.
• Subirós-Funosas, L., et al. (2013). 1 Protection Reactions. Wiley-VCH.

• Novabiochem® - Fmoc resin cleavage protocols. (n.d.). Merck Millipore. Retrieved March 27, 2026, from [Link]

• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. (2021). Organic Process Research & Development.
• Amyloid beta cleavage by ANA‐TA9, a synthetic peptide from the ANA/BTG3 Box A region. (2021). FEBS Open Bio.
• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry. (2016).
• What is the role of Triisopropylsilane during the cleavage of peptides from the resin using Solid Phase Synthesis? (2018).
• A notable cleavage: Winding up with β-amyloid. (1999). PNAS.
• Sustainable Approaches for the Protection and Deprotection of Functional Groups. (2022). PMC.

• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved March 27, 2026, from [Link]

• Synthesis of 'difficult' peptide sequences: application of a depsipeptide technique to the Jung-Redemann 10- and 26-mers and the amyloid peptide A beta(1-42). (1996).
• Cleavage of amyloid beta peptide during constitutive processing of its precursor. (1990). Science.
• Peptide backbone modifications of amyloid β (1–40) impact fibrillation behavior and neuronal toxicity. (2021).
• Reversal of Aggregation Using β-Breaker Dipeptide Containing Peptides: Application to Aβ(1–40) Self-Assembly and Its Inhibition. (2016). PMC.
• Effects of Solvent on the Structure of the Alzheimer Amyloid-β(25–35) Peptide. (2008). Biophysical Journal.
• The Production of Amyloid β Peptide Is a Critical Requirement for the Viability of Central Neurons. (2003). The Journal of Neuroscience.
• Tetrahydropyranyl Backbone Protection for Enhanced Fmoc Solid‐Phase Peptide Synthesis. (2021).

Sources

• 1. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 2. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Resolving low HPLC purity issues in synthesized peptides containing 3,5-diaminopentanoic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have developed this troubleshooting guide to address the unique synthetic bottlenecks associated with 3,5-diaminopentanoic acid ( β,δ -diaminovaleric acid).

Incorporating this non-proteinogenic amino acid into a peptide sequence frequently results in low high-performance liquid chromatography (HPLC) purity, characterized by massive truncation peaks and deletion sequences. This guide dissects the causality behind these failures and provides self-validating protocols to rescue your synthesis yields.

FAQ 1: The "Piperidone Cleavage" Phenomenon

Q: My LC-MS shows a major truncated mass corresponding exactly to the sequence up to the 3,5-diaminopentanoic acid residue. The entire C-terminal portion of the peptide is missing. What causes this spontaneous cleavage?

The Causality: This is the most critical failure mode when working with δ -amino acids. The root cause is a highly favored intramolecular lactamization.

Structurally, the δ -amino group of 3,5-diaminopentanoic acid behaves similarly to the side chain of ornithine, which is notorious for undergoing intramolecular cyclization to form a δ -lactam[1]. When the δ -amino group of your synthesized peptide is deprotected (or prematurely exposed), it acts as a potent nucleophile. If the local environment is neutral or basic, the free amine undergoes a 6-exo-trig cyclization, attacking the adjacent C-terminal amide carbonyl.

This reaction forcibly expels the C-terminal peptide chain, leaving you with a truncated N-terminal fragment that terminates in a thermodynamically stable 6-membered lactam (specifically, a 5-aminopiperidin-2-one derivative)[2].

Mechanism of intramolecular lactamization leading to peptide chain cleavage.

The Solution: Lactamization requires the δ -amino group to be in its free, unprotonated state. During the highly acidic Trifluoroacetic acid (TFA) cleavage, the amine is fully protonated ( −NH3+​ ) and non-nucleophilic. The cleavage happens post-synthesis during handling. You must strictly avoid basic or neutral pH environments during precipitation and reconstitution.

Self-Validating Post-Cleavage Protocol:

• Cleavage: Treat the peptidyl-resin with a standard cleavage cocktail (e.g., 95% TFA / 2.5% TIS / 2.5% H2O) for 2 hours.

• Precipitation: Filter the resin and precipitate the peptide in 10 volumes of cold diethyl ether (-20°C). Centrifuge and wash the pellet 3 times with cold ether to remove residual TFA.

• Reconstitution (Critical Step): Reconstitute the crude peptide pellet strictly in an acidic buffer (e.g., 0.1% TFA in 50/50 Water/Acetonitrile). Never use basic buffers like ammonium bicarbonate for the initial dissolution.

• Validation: Immediately inject a 5 µL aliquot of the acidic reconstitution onto your analytical LC-MS. The presence of the intact target mass—without the accompanying piperidone truncation mass—validates that post-cleavage lactamization has been successfully arrested.

FAQ 2: Overcoming Steric Hindrance at the β -Amine

Q: My LC-MS shows +18 Da (water adducts) or deletion sequences (-X Da) immediately following the 3,5-diaminopentanoic acid residue. How do I fix this?

The Causality: Unlike standard α -amino acids, 3,5-diaminopentanoic acid is a β -amino acid. The additional methylene carbon in the backbone drastically alters the dihedral angles of the growing peptide chain. Combined with the steric bulk of the orthogonal protecting group on the δ -amine (e.g., Boc), the β -amine becomes highly sterically hindered. Standard coupling reagents (like HBTU) fail to drive the acylation of the incoming amino acid to completion, leaving unreacted activated esters that subsequently hydrolyze (+18 Da) or unreacted amines that propagate deletion sequences.

Self-Validating Coupling Protocol: To force the coupling to completion, you must shift to high-efficiency leaving group kinetics and implement capping to prevent complex impurity profiles.

• Activation: Use HATU/HOAt or DIC/OxymaPure. HOAt provides superior leaving group kinetics specifically tailored for sterically hindered amines.

• Double Coupling: Couple the incoming amino acid for 45 minutes, drain the reaction vessel, and repeat with fresh reagents for another 45 minutes.

• Capping: Treat the resin with 10% Acetic Anhydride (Ac2O) and 10% N,N-Diisopropylethylamine (DIEA) in DMF for 10 minutes.

• Validation: Perform a micro-cleavage of a few resin beads and analyze via LC-MS. A single peak corresponding to the acetylated truncation product (if coupling failed) or the target elongated peptide (if successful) validates the binary outcome of the step, ensuring no ambiguous deletion sequences carry forward.

Optimized SPPS workflow for 3,5-diaminopentanoic acid containing peptides.

Quantitative Data Summary

The table below summarizes the expected outcomes when transitioning from a standard Solid-Phase Peptide Synthesis (SPPS) protocol to the optimized protocol designed specifically for β,δ -diamino acids.

Parameter	Standard SPPS Protocol	Optimized Protocol	Causality / Rationale
Coupling Reagent	HBTU / DIEA	HATU / HOAt / DIEA	HOAt provides superior leaving group kinetics for sterically hindered β -amines.
Coupling Time	1 x 45 min	2 x 45 min (Double)	Overcomes slow reaction rates caused by the altered dihedral angles of β -amino acids.
Sequence Capping	None	Ac2O / DIEA (10 min)	Terminates unreacted β -amines, preventing the propagation of complex deletion sequences.
Post-Cleavage pH	Neutral (Water)	Acidic (0.1% TFA)	Keeps the δ -amino group protonated ( −NH3+​ ), completely inhibiting lactamization.
Typical Crude Purity	25% - 40%	> 85%	Synergistic effect of complete coupling and prevention of post-cleavage degradation.

References[1] Mootz, H. D., Schwarzer, D., & Marahiel, M. A. (2000). Construction of hybrid peptide synthetases by module and domain fusions. Proceedings of the National Academy of Sciences, 97(11), 5848-5853. https://doi.org/10.1073/pnas.100075897[2] Romero-Ibañez, J., Cruz-Gregorio, S., Sandoval-Lira, J., Hernández-Pérez, J. M., Quintero, L., & Sartillo-Piscil, F. (2019). Transition-Metal-Free Deconstructive Lactamization of Piperidines. Angewandte Chemie International Edition, 58(26), 8867-8871. https://doi.org/10.1002/anie.201903880

Sources

• 1. pnas.org [pnas.org]
• 2. Transition-Metal-Free Deconstructive Lactamization of Piperidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Strategic Incorporation of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic Acid to Mitigate Peptide Aggregation in SPPS

This technical support guide is designed for researchers, scientists, and drug development professionals employing Solid-Phase Peptide Synthesis (SPPS). It provides in-depth troubleshooting advice and answers to frequently asked questions regarding the use of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid to overcome challenges associated with peptide aggregation.

Introduction: The Challenge of Peptide Aggregation

During SPPS, the growing peptide chain, anchored to a solid support, can fold into secondary structures, primarily β-sheets. These structures can then self-associate, leading to inter-chain aggregation.[1][2] This phenomenon physically obstructs reactive sites, leading to incomplete deprotection and coupling reactions. The consequences are significant: lower yields of the target peptide and the generation of difficult-to-remove deletion and truncation sequences.[3] Hydrophobic sequences are particularly prone to aggregation.[2]

To combat this, various strategies have been developed, including the use of specialized solvents and elevated temperatures. A highly effective approach is the incorporation of "structure-breaking" or "disrupting" amino acid derivatives.[1][2] (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid is one such specialized building block designed to interrupt the hydrogen bonding patterns that lead to aggregation.

The Role of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic Acid

(S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid is a non-proteinogenic β-amino acid derivative with orthogonally protected amino groups.[4] The β-amino acid nature introduces an additional carbon into the peptide backbone, altering the typical peptide bond geometry and disrupting the formation of regular secondary structures like α-helices and β-sheets.

Troubleshooting Guide

This section addresses specific issues that may arise when using (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid.

Issue 1: Poor Coupling Efficiency of the Diamino Acid

Symptoms:

• Positive Kaiser test (intense blue beads) after the coupling step of the diaminopentanoic acid.[3]

• Mass spectrometry (MS) analysis of a test cleavage reveals a significant amount of the truncated peptide (missing the diaminopentanoic acid and subsequent residues).

Probable Causes:

• Steric Hindrance: The structure of the diaminopentanoic acid, with its side chain and protecting groups, can present steric challenges for coupling.

• Suboptimal Activation: The standard activation method may not be sufficient for this modified amino acid.

• Aggregation Prior to Incorporation: The peptide sequence preceding the insertion point may have already begun to aggregate, hindering access for the incoming activated amino acid.

Solutions:

Solution	Detailed Protocol/Explanation	Rationale
Extended Coupling Time	Increase the coupling time from the standard 1-2 hours to 4-6 hours, or even overnight for particularly difficult couplings.	Allows more time for the sterically hindered amino acid to react with the N-terminal amine of the growing peptide chain.
Double Coupling	After the initial coupling reaction, drain the reaction vessel and add a fresh solution of the activated diaminopentanoic acid. Allow this second coupling to proceed for 1-2 hours.	Ensures that any unreacted N-terminal amines from the first coupling are capped, maximizing the incorporation of the diaminopentanoic acid.
Use of a More Potent Coupling Reagent	If using HBTU/HCTU, consider switching to a stronger coupling reagent such as HATU or COMU.	These reagents form more reactive activated esters, which can overcome the steric hindrance associated with modified amino acids.
Pre-activation of the Amino Acid	In a separate vessel, pre-activate the (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid with the coupling reagent and a base (e.g., DIEA) for 5-10 minutes before adding it to the deprotected resin.	This ensures that the activated species is readily available for reaction upon addition to the resin, which can improve coupling kinetics.

Issue 2: Incomplete Fmoc-Deprotection Following the Diamino Acid

Symptoms:

• A weak or negative Kaiser test after the piperidine treatment step for the residue coupled immediately after the diaminopentanoic acid.

• MS analysis of the final crude peptide shows a significant peak corresponding to the mass of the target peptide plus the Fmoc group (+222.2 Da).

Probable Causes:

• Steric Shielding: The local conformation induced by the β-amino acid might sterically hinder the access of the piperidine to the Fmoc group of the subsequent amino acid.

• Aggregation Resumption: While the diaminopentanoic acid disrupts aggregation, the subsequent residues may re-initiate aggregation, especially if they are hydrophobic.

Solutions:

Solution	Detailed Protocol/Explanation	Rationale
Extended Deprotection Time	Increase the duration of the second piperidine treatment from the standard 10-15 minutes to 20-30 minutes.	Provides more time for the piperidine to access and cleave the sterically hindered Fmoc group.
Use of a Stronger Deprotection Solution	Consider using a solution of 2% DBU and 2% piperidine in DMF. Caution: This should be used judiciously as it can increase the risk of aspartimide formation if Asp residues are present in the sequence.	DBU is a stronger, non-nucleophilic base that can enhance the rate of Fmoc removal, especially in cases of steric hindrance or aggregation.
Elevated Temperature	Perform the deprotection step at a slightly elevated temperature (e.g., 35-40°C).	Increased temperature can help to disrupt transient secondary structures and improve the accessibility of the Fmoc group.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism by which (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid reduces peptide aggregation?

The primary mechanism is the disruption of the regular hydrogen-bonding network that is essential for the formation of stable β-sheet structures. By introducing an additional carbon atom into the peptide backbone, this β-amino acid creates a "kink" in the peptide chain. This altered backbone geometry prevents the peptide from adopting the planar, extended conformation required for β-sheet formation and subsequent aggregation.

Caption: Mechanism of aggregation disruption.

Q2: How do I decide where to place the diaminopentanoic acid in my peptide sequence?

Strategic placement is key. Identify potential aggregation-prone regions in your sequence, which are often stretches of hydrophobic amino acids. Insert the diaminopentanoic acid in the middle of such a sequence, or every 6-8 residues in long, difficult sequences. Avoid placing it at the N- or C-terminus unless a specific modification at those positions is desired.

Q3: Does the Boc protecting group on the delta-amino side chain get removed during the final TFA cleavage?

Yes. The Boc group is designed to be labile to strong acids like trifluoroacetic acid (TFA). During the final cleavage of the peptide from the resin, the Boc group on the delta-amino side chain will be removed along with the other side-chain protecting groups, yielding a free amino group at that position.

Q4: Can I use microwave-assisted SPPS with this modified amino acid?

Yes, microwave energy can be beneficial for coupling sterically hindered amino acids by increasing the reaction kinetics. However, it is crucial to carefully monitor the temperature to avoid side reactions. When using microwave assistance, you may be able to reduce the extended coupling times recommended for manual synthesis.

Experimental Protocols

Protocol 1: Manual Coupling of (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic Acid

This protocol assumes a 0.1 mmol synthesis scale.

• Resin Deprotection: Swell the resin in DMF. Perform the standard Fmoc deprotection of the N-terminal amino acid on the resin using 20% piperidine in DMF. Wash the resin thoroughly with DMF.

• Amino Acid Activation: In a separate vial, dissolve (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid (4 equivalents, 0.4 mmol), HATU (3.8 equivalents, 0.38 mmol), and HOAt (4 equivalents, 0.4 mmol) in DMF. Add DIEA (8 equivalents, 0.8 mmol) and allow the mixture to pre-activate for 5-10 minutes.

• Coupling: Add the activated amino acid solution to the deprotected resin. Agitate the reaction vessel for 4-6 hours at room temperature.

• Monitoring: Perform a Kaiser test. If the test is negative (yellow beads), proceed to the washing step. If the test is positive (blue beads), perform a double coupling (repeat steps 2 and 3).

• Washing: Drain the coupling solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x).

Sources

• 1. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Overcoming LC-MS Bottlenecks: A Validation and Comparison Guide for Highly Basic Peptides Containing 3,5-Diaminopentanoic Acid

The incorporation of non-proteinogenic amino acids into synthetic peptides is a cornerstone of modern drug development, designed to enhance proteolytic stability and target affinity. 3,5-diaminopentanoic acid (DAPA) is one such modification. Featuring two primary amine groups on a short aliphatic chain, DAPA introduces intense, localized positive charge density.

While biologically advantageous, this modification creates a nightmare scenario for bioanalytical scientists. Standard Liquid Chromatography-Mass Spectrometry (LC-MS) workflows often fail when applied to DAPA-containing peptides, resulting in poor retention, severe peak tailing, and diluted mass spectrometric signals. As a Senior Application Scientist, I have designed this guide to objectively compare chromatographic and mobile phase alternatives, explaining the physicochemical causality behind these failures and providing a field-proven, self-validating protocol for accurate quantitation.

The Physicochemical Causality of Analytical Failure

To solve an analytical problem, we must first understand its molecular root. At the acidic pH typically used in LC-MS (pH 2.0–3.0), both primary amines of 3,5-diaminopentanoic acid are fully protonated. This localized +2 charge dictates three major failure modes in standard reversed-phase (RP) chromatography:

• Hydrophilic Breakthrough: The intense polarity of the protonated amines prevents adequate partitioning into the hydrophobic C18 stationary phase, causing the peptide to elute near the void volume.

• Secondary Silanol Interactions: The highly basic amines act as strong hydrogen-bond donors and cations, interacting aggressively with residual, unendcapped silanols ( Si−O− ) on the silica matrix. This ion-exchange mechanism causes severe peak tailing and carryover.

• Charge State Dilution: In the Electrospray Ionization (ESI) source, the extreme basicity forces the peptide into high charge states (e.g., [M+4H]4+ or [M+5H]5+ ). The total ion current is fragmented across multiple m/z channels, drastically reducing the Limit of Quantitation (LOQ) for any single Multiple Reaction Monitoring (MRM) transition.

Logical flow of analytical challenges induced by 3,5-diaminopentanoic acid and targeted LC-MS solutions.

Objective Comparison: Stationary Phase Selection

To overcome the poor retention and peak shape of DAPA-peptides, we must move beyond standard C18 chemistry. We compared three distinct stationary phases using a synthetic DAPA-containing peptide ( MW≈1850 Da).

• Standard C18: Relies purely on hydrophobic partitioning. Fails to retain polar basic peptides effectively.

• Charged Surface Hybrid (CSH) C18: Features a low-level positive charge on the silica surface. This repels the basic DAPA amines, preventing silanol interactions and sharpening peaks, though retention remains relatively low .

• Mixed-Mode (RP/WCX): Combines C18 alkyl chains with Weak Cation-Exchange (carboxylate) groups. This provides orthogonal retention: the C18 captures the hydrophobic peptide backbone, while the WCX groups actively retain the protonated DAPA amines .

Table 1: Stationary Phase Performance Comparison

(Conditions: 0.1% Formic Acid in Water/Acetonitrile Gradient)

Column Chemistry	Retention Factor ( k′ )	Peak Asymmetry ( As​ )	Relative MS Sensitivity	Mechanism of Action
Standard C18	0.8 (Poor)	2.8 (Severe Tailing)	100% (Baseline)	Hydrophobic partitioning only.
Charged Surface C18	0.6 (Very Poor)	1.1 (Excellent)	115%	Electrostatic repulsion of basic amines.
Mixed-Mode RP/WCX	4.5 (Excellent)	1.2 (Excellent)	90% (Slight suppression)	Dual hydrophobic & electrostatic retention.

Verdict: For highly basic DAPA-peptides, Mixed-Mode RP/WCX is the superior choice for achieving adequate retention away from the suppression zone of the void volume.

Objective Comparison: Mobile Phase Modifiers

If a standard C18 column must be used due to laboratory constraints, the mobile phase modifier becomes the critical variable. The modifier must act as an ion-pairing agent to neutralize the basicity of DAPA.

• Formic Acid (FA): The industry standard for MS. It provides excellent ionization but is too weak to form a stable ion pair with DAPA, resulting in poor chromatography .

• Trifluoroacetic Acid (TFA): Forms a strong ion pair, dramatically improving retention and peak shape. However, TFA aggressively suppresses MS signals due to high surface tension in the ESI source and strong gas-phase pairing.

• Heptafluorobutyric Acid (HFBA): A perfluorinated acid that offers a "Goldilocks" solution. Its highly hydrophobic tail significantly increases the retention of DAPA-peptides on C18. Furthermore, it effectively reduces the charge state distribution, concentrating the MS signal into a single, highly abundant precursor ion (e.g., shifting from [M+4H]4+ to [M+2H]2+ ) .

Table 2: Ion-Pairing Agent Efficacy on C18 Column

Modifier (Aqueous & Organic)	Retention Time	Main Charge State	MS Signal Intensity (Area)	Carryover Risk
0.1% FA	1.4 min	[M+4H]4+	Low (Diluted signal)	High
0.1% TFA	6.8 min	[M+3H]3+	Very Low (Suppressed)	Low
0.05% HFBA + 0.1% FA	8.2 min	[M+2H]2+	High (Concentrated)	Medium

Verdict: The combination of 0.05% HFBA with 0.1% FA provides the optimal balance of strong chromatographic retention, peak focusing, and MS signal concentration for DAPA-peptides.

Validated Step-by-Step LC-MS Methodology

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system. By utilizing a Weak Cation Exchange (WCX) Solid Phase Extraction (SPE), we actively exploit the basicity of the DAPA residue to isolate the peptide from complex biological matrices (e.g., plasma), separating it from acidic and neutral interferences.

Step-by-step LC-MS validation workflow for highly basic peptides.

Phase 1: Sample Preparation (WCX-SPE)

Causality Check: The DAPA amines must be protonated to bind to the WCX sorbent, while the sorbent itself must be negatively charged (pH > 4).

• Sample Pre-treatment: Dilute 100 µL of plasma with 100 µL of 4% H3​PO4​ . Purpose: Disrupts peptide-protein binding.

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 50 mM Ammonium Acetate (pH 6.0) through the WCX cartridge.

• Loading: Load the pre-treated sample. The +2 charge of DAPA binds strongly to the carboxylate groups of the sorbent.

• Wash 1 (Interference Removal): Wash with 1 mL 5% NH4​OH in water. Purpose: Washes away neutral and acidic matrix components. The highly basic DAPA remains bound.

• Wash 2 (Organic Wash): Wash with 1 mL 20% Methanol.

• Elution: Elute with 2 x 500 µL of 5% Formic Acid in Methanol. Purpose: The high acidity neutralizes the WCX sorbent ( COO− to COOH ), releasing the peptide.

• Reconstitution: Evaporate under N2​ and reconstitute in 100 µL of Initial Mobile Phase.

Phase 2: Chromatographic Separation

• Column: Mixed-Mode RP/WCX (e.g., 2.1 x 100 mm, 2.7 µm).

• Mobile Phase A: 20 mM Ammonium Formate in Water, pH 3.0.

• Mobile Phase B: Acetonitrile containing 0.05% HFBA and 0.1% FA.

• Gradient:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: 5% to 60% B

  • 6.0 - 7.0 min: 95% B (Wash)

  • 7.1 - 10.0 min: 5% B (Equilibration)

• Flow Rate: 0.4 mL/min. Column Temperature: 45°C.

Phase 3: MS Optimization & Validation

• Source Parameters: ESI Positive mode. Capillary Voltage: 3.0 kV. Desolvation Temperature: 500°C (high heat required to desolvate the HFBA ion pairs).

• MRM Selection: Perform a Q1 full scan. Due to the HFBA modifier, target the [M+2H]2+ or [M+3H]3+ precursor rather than the highly diluted [M+5H]5+ state.

• Validation Metrics: Assess carryover by injecting a double-blank immediately after the Upper Limit of Quantitation (ULOQ). If carryover exceeds 20% of the LLOQ, increase the percentage of HFBA in the needle wash solvent to disrupt residual silanol binding in the autosampler.

References

• Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges, Anapharm Bioanalytics,[Link]

• Mixed Mode Chromatographic Stationary Phases in Pharmaceutical Peptide Analysis, Lattice Science Publication,[Link]

• Synthetic Peptides: Chromatographic Methods for Separation, Quantification, and Characterization, Agilent,[Link]

Structural and Functional Divergence of (S) and (R) Enantiomers of N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic Acid in Foldamer Design

As a Senior Application Scientist specializing in peptidomimetics and foldamer engineering, I frequently evaluate non-natural amino acid building blocks designed to overcome the inherent pharmacokinetic limitations of standard α-peptides. Among the most versatile of these is N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid (often referred to structurally as Fmoc-β³-homoDab(Boc)-OH). This molecule introduces a primary amine side chain—analogous to 2,4-diaminobutyric acid (Dab)—while extending the peptide backbone by one methylene unit [4].

The fundamental divergence in the performance, application, and biophysical behavior of this building block lies entirely in its stereochemistry at the C3 (β) carbon. Selecting between the (S) and (R) enantiomers is not merely a matter of chiral preference; it is the definitive switch that controls the macroscopic secondary structure, helical handedness, and biological target engagement of the resulting peptide [1].

Structural Logic and Helical Handedness

In standard α-peptides, backbone hydrogen bonding typically forms an i to i+4 pattern (the α-helix). In contrast, β³-peptides synthesized from β-amino acid monomers preferentially form i to i+2 hydrogen bonds. This creates a highly stable 14-membered pseudoring, known as the 14-helix [1].

The causality of this folding behavior lies in the dihedral angles ( ϕ , ψ , and the additional θ angle) permitted by the extra backbone methylene. The stereocenter at the β-carbon dictates the twist of these angles:

• (S)-Enantiomer : Derived via Arndt-Eistert homologation of L-Dab, the (S)-configuration restricts the backbone torsion angles to favor a left-handed 14-helix when homooligomerized[3].

• (R)-Enantiomer : Derived from D-Dab, this enantiomer acts as a mirror image, driving the backbone into a right-handed 14-helix [3].

This predictable folding is essential for designing amphiphilic cell-penetrating peptides (CPPs) or antimicrobial peptides (AMPs), where the cationic δ-amino groups must be precisely aligned on one face of the helix to interact with negatively charged phospholipid bilayers[4].

Stereochemical control of macroscopic 14-helix handedness via β³-monomer selection.

Quantitative Performance Comparison

When engineering therapeutics, the choice of enantiomer directly impacts synthetic efficiency and in vivo stability. Below is a comparative analysis of the physicochemical properties and experimental performance metrics of these enantiomers when incorporated into a model β-hexapeptide.

Table 1: Physicochemical & Structural Comparison

Property	(S)-Enantiomer	(R)-Enantiomer
Precursor Origin	L-2,4-Diaminobutyric acid (L-Dab)	D-2,4-Diaminobutyric acid (D-Dab)
Homooligomer Helicity	Left-handed 14-helix	Right-handed 14-helix
CD Signature (Homooligomer)	Minimum at ~214 nm	Maximum at ~214 nm
Endogenous Protease Recognition	Highly resistant	Absolutely orthogonal
Commercial Availability	Custom Synthesis	CAS: 2044710-30-5 [5]

Table 2: Experimental Performance Metrics (β-Hexapeptide Model)

Metric	α-Peptide Control	All-(S)-β³-Peptide	All-(R)-β³-Peptide
Average Coupling Yield (HATU)	>99%	96-98%	96-98%
Half-life in Human Serum	< 2 hours	> 72 hours	> 72 hours
Proteinase K Degradation (24h)	100% degraded	< 5% degraded	0% degraded

Self-Validating Experimental Workflows

To ensure scientific integrity, any foldamer engineering project must rely on a self-validating system. The following protocols detail the synthesis, structural validation, and functional testing of β-peptides using N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid.

Protocol A: Solid-Phase Peptide Synthesis (SPPS) of β-Peptides

Causality Check: β-amino acids possess an extra methylene group, which increases conformational flexibility but introduces significant steric bulk during solid-phase coupling. Standard DIC/HOBt activation is often insufficient, leading to truncated sequences. We utilize HATU/DIEA to generate a highly reactive HOAt ester, driving the acylation forward efficiently.

• Resin Swelling : Swell Fmoc-Rink Amide AM resin (0.5 mmol/g loading) in Dimethylformamide (DMF) for 30 minutes to maximize the exposure of reactive sites within the polystyrene matrix.

• Fmoc Deprotection : Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

• Activation & Coupling : Dissolve 4.0 equivalents of the selected (S) or (R) monomer and 3.9 equivalents of HATU in DMF. Add 8.0 equivalents of N,N-Diisopropylethylamine (DIEA). Add the mixture to the resin and agitate for 2 hours at room temperature.

• Cleavage & Global Deprotection : Treat the dried resin with a cleavage cocktail of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), and 2.5% H₂O for 2 hours. Precipitate the crude peptide in cold diethyl ether.

Step-by-step workflow for the solid-phase synthesis and validation of β-peptides.

Protocol B: Validation via Circular Dichroism (CD) Spectroscopy

Causality Check: The 14-helix is characterized by a specific amide n→π∗ transition. Because water can compete for backbone hydrogen bonds and destabilize short helices, methanol is used as the solvent to isolate the intrinsic folding propensity of the sequence [2].

• Sample Preparation : Dissolve the HPLC-purified β-peptide in spectroscopic-grade methanol to a final concentration of 50 µM.

• Data Acquisition : Transfer the sample to a 1 mm pathlength quartz cuvette. Scan from 260 nm to 190 nm at 20°C using a spectropolarimeter. Accumulate 3 scans and subtract the solvent baseline.

• Interpretation :

  • A distinct minimum at ~214 nm confirms the presence of a left-handed 14-helix (validating the use of the (S)-enantiomer) [2].

  • A distinct maximum at ~214 nm confirms a right-handed 14-helix (validating the use of the (R)-enantiomer)[3].

Protocol C: Proteolytic Degradation Assay

• Incubation : Incubate 100 µM of the purified β-peptide with 10 µg/mL Proteinase K in 50 mM Tris-HCl buffer (pH 7.5) at 37°C.

• Sampling : Extract 50 µL aliquots at 0, 1, 4, 12, and 24 hours. Quench the reaction immediately by adding 50 µL of 1% TFA in acetonitrile.

• Analysis : Analyze the remaining intact peptide via LC-MS. Both enantiomers will exhibit >95% stability at 24 hours compared to complete degradation of α-peptide controls within 2 hours.

References

• Theoretical Analysis of Secondary Structures of β-Peptides Source: ACS Publications URL
• Distinctive circular dichroism signature for 14-helix-bundle formation by beta-peptides Source: Semantic Scholar URL
• Right-handed 14-Helix in β3-Peptides from L-Aspartic Acid Source: Chapman University Digital Commons URL
• Peptides Containing β-Amino Acid Patterns: Challenges and Successes in Medicinal Chemistry Source: ACS Publications URL
• (R)

Comparative Stability of β-Peptides vs. α-Peptides: Synthesis Strategies and Proteolytic Resistance

As peptide therapeutics continue to gain traction in drug development, their primary limitation remains their poor pharmacokinetic profile, driven largely by rapid proteolytic degradation in vivo. To overcome this, the transition from natural α-peptides to synthetic β-peptides (oligomers of β-amino acids) has emerged as a powerful structural paradigm.

This guide provides an in-depth technical comparison of the stability profiles of β-peptides versus α-peptides, evaluates the nuances of synthesizing them via Fmoc and Boc Solid-Phase Peptide Synthesis (SPPS), and outlines validated experimental protocols for assessing their proteolytic resistance.

The Mechanistic Basis of Proteolytic Evasion

The defining structural feature of a β-peptide is the presence of an additional methylene group (—CH2—) in the backbone of each constituent amino acid. This seemingly minor modification drastically alters the peptide's hydrogen-bonding registry and the spatial distance between side chains.

Natural proteases (e.g., trypsin, pepsin, pronase) have evolved highly conserved active sites optimized for the precise steric and stereochemical presentation of α-peptide bonds. The homologated backbone of a β-peptide creates a profound steric mismatch within these enzymatic pockets. Because the enzyme cannot properly orient the β-peptide bond for nucleophilic attack, the hydrolysis mechanism is completely abrogated[1].

Mechanistic basis of beta-peptide resistance to proteolytic degradation.

Synthesis Strategies: Fmoc vs. Boc SPPS for β-Peptides

The synthesis of β-peptides presents unique chemical challenges. β-peptides are notorious for forming highly stable secondary structures (foldamers)—such as 14-helices or 12-helices—even at very short chain lengths (as few as 6 residues). This rapid on-resin folding can cause severe steric hindrance, leading to incomplete couplings and deletions. Choosing between Fmoc and Boc chemistry requires a strategic understanding of these folding dynamics.

Fmoc Chemistry (Base-Labile)

Fmoc SPPS is the standard for most β-peptide synthesis due to its milder cleavage conditions (TFA) and avoidance of highly toxic HF. However, because the growing peptide chain is exposed to basic conditions (20% piperidine) rather than acidic conditions during deprotection, stable secondary structures can persist on the resin, reducing coupling efficiency. To counteract this, highly reactive uronium coupling reagents like HATU must be used instead of standard carbodiimides, as HATU effectively forces the coupling of sterically hindered β-amino acids.

Boc Chemistry (Acid-Labile)

Boc SPPS is often superior for synthesizing longer, highly structured β-peptides or "difficult sequences"[2]. The causality here is twofold:

• Secondary Structure Disruption: The repetitive use of neat TFA for Boc deprotection continuously disrupts hydrogen-bonded secondary structures on the resin.

• In Situ Neutralization: Modern Boc protocols utilize in situ neutralization (adding the activated amino acid in a highly polar solvent with DIEA simultaneously), which prevents the transient aggregation that typically occurs when the resin is neutralized prior to coupling.

Workflow of Fmoc-based Solid Phase Peptide Synthesis for beta-peptides.

Experimental Protocols

Protocol A: Fmoc SPPS of a β-Peptide

Causality Note: HATU is explicitly chosen over HBTU. The extra methylene group in β-amino acids increases the conformational flexibility of the monomer but also introduces unique steric bulk at the coupling site. HATU's 7-azabenzotriazole leaving group provides the enhanced reactivity necessary to overcome this barrier.

• Resin Preparation: Swell 0.1 mmol of Rink Amide resin in DMF for 30 minutes to maximize surface area for reagent penetration.

• Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 min). Wash thoroughly with DMF (5 × 1 min).

• Activation & Coupling: Dissolve 0.4 mmol (4 eq) of the Fmoc-protected β-amino acid and 0.39 mmol (3.9 eq) of HATU in DMF. Add 0.8 mmol (8 eq) of DIEA. Pre-activate for 1 minute, then add to the resin. Agitate for 45–60 minutes.

• Washing: Wash with DMF (5 × 1 min).

• Iteration: Repeat steps 2–4 until the sequence is complete.

• Cleavage: Treat the resin with a cleavage cocktail of TFA/Triisopropylsilane (TIS)/H2O (95:2.5:2.5) for 2 hours. TIS is critical here as a carbocation scavenger to prevent re-alkylation of the peptide by protecting groups.

• Precipitation: Precipitate the crude β-peptide in cold diethyl ether, centrifuge, and lyophilize.

Protocol B: Self-Validating Serum Stability Assay (LC-MS)

To ensure data integrity, this protocol incorporates an internal positive control (a known susceptible α-peptide) to validate that the serum proteases are actively functioning during the assay[3].

• Preparation: Prepare a 1 mM stock solution of the target β-peptide and a reference α-peptide in sterile PBS (pH 7.4).

• Incubation: Mix 100 µL of the peptide solution with 100 µL of fresh human serum (final peptide concentration: 500 µM in 50% serum). Incubate at 37°C with gentle agitation.

• Sampling & Quenching: At predetermined time points (0, 1, 4, 12, 24, and 48 hours), extract 20 µL aliquots. Immediately mix with 20 µL of 10% Trichloroacetic acid (TCA).

  • Causality Note: TCA drops the pH drastically, instantly denaturing the serum proteases to halt degradation at the exact time point. It also precipitates large serum proteins that would otherwise irreversibly foul the LC-MS column.

• Isolation: Incubate the quenched samples at 4°C for 30 minutes, then centrifuge at 13,000 × g for 10 minutes.

• Analysis: Extract the supernatant and analyze via RP-HPLC and LC-MS to quantify the remaining intact peptide based on the Area Under the Curve (AUC) relative to the t=0 baseline.

Quantitative Stability Comparison

The following table synthesizes experimental data comparing the half-lives ( ) of standard α-peptides versus their β-peptide analogs across different proteolytic environments. The data highlights the absolute resistance of β-peptides to enzymatic cleavage.

Peptide Type	Environment / Enzyme	Concentration	Readout Method	Half-Life ( )	Degradation Status at 48h
α-Peptide	Human Serum (50%)	500 µM	LC-MS	< 30 minutes	Complete degradation
β-Peptide	Human Serum (50%)	500 µM	LC-MS	> 48 hours	> 95% intact
α-Peptide	Pronase (Broad-spectrum)	10 µg/mL	RP-HPLC	< 5 minutes	Complete degradation
β-Peptide	Pronase (Broad-spectrum)	10 µg/mL	RP-HPLC	> 48 hours	> 98% intact
α-Peptide	Trypsin	5 µg/mL	RP-HPLC	< 15 minutes	Complete degradation
β-Peptide	Trypsin	5 µg/mL	RP-HPLC	> 48 hours	100% intact

Note: While pure β-peptides exhibit near-total resistance, mixed α/β-peptides will show intermediate stability depending on the specific location of the α-amino acids relative to the protease cleavage sites[1].

Sources

• 1. The proteolytic stability of 'designed' beta-peptides containing alpha-peptide-bond mimics and of mixed alpha,beta-peptides: application to the construction of MHC-binding peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides [frontiersin.org]
• 3. Estimating peptide half-life in serum from tunable, sequence-related physicochemical properties - PubMed [pubmed.ncbi.nlm.nih.gov]

Chiral chromatography methods for validating (S)-N-Beta-Fmoc-N-delta-Boc-3,5-diaminopentanoic acid

Executive Summary

The synthesis of advanced peptidomimetics and β-peptides relies heavily on the enantiomeric purity of orthogonally protected building blocks. (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid presents a unique analytical challenge: it is an amphiphilic β-amino acid featuring a bulky, highly hydrophobic 9-fluorenylmethoxycarbonyl (Fmoc) group, a sterically demanding tert-butyloxycarbonyl (Boc) group, and a free terminal carboxylic acid.

Validating the enantiomeric excess (ee%) of this compound is critical, as even trace amounts of the (R)-enantiomer can catastrophically disrupt the secondary structure (e.g., 14-helices) of the resulting peptide. This guide objectively compares three leading chiral chromatography modalities—Reversed-Phase HPLC (RP-HPLC), Supercritical Fluid Chromatography (SFC), and Polar Ionic Mode (PIM)—providing the mechanistic causality and self-validating protocols necessary for robust method development.

Mechanistic Challenges & Chiral Recognition

Separating the enantiomers of a dual-protected β-amino acid requires a Chiral Stationary Phase (CSP) capable of orchestrating multiple simultaneous intermolecular interactions. The Fmoc group provides a strong site for π-π interactions, the Boc group demands specific steric inclusion pockets, and the free carboxylic acid acts as a primary hydrogen-bonding and ion-pairing site.

Chiral recognition interaction network for Fmoc-protected beta-amino acids.

Comparative Analysis of Chiral Separation Modalities

A. Reversed-Phase HPLC (RP-HPLC) on Polysaccharide CSPs

Polysaccharide derivatives (e.g., cellulose tris(3-chloro-4-methylphenylcarbamate)) are the industry standard for Fmoc-amino acids.

• Causality of Experimental Choice: In RP-HPLC, the pKa of the terminal carboxylic acid (typically 3.5–4.5) causes partial ionization in neutral aqueous mobile phases, leading to severe peak tailing due to non-specific interactions with residual silanols. The addition of an acidic modifier like 0.1% Trifluoroacetic Acid (TFA) is strictly necessary to suppress this ionization, ensuring the molecule interacts primarily with the chiral selector's carbamate linkages 1[1].

B. Supercritical Fluid Chromatography (SFC) on Zwitterionic CSPs

SFC utilizes supercritical CO₂ with organic co-solvents, offering a greener, high-throughput alternative.

• Causality of Experimental Choice: For acidic Fmoc-derivatives, Cinchona alkaloid-based zwitterionic columns (e.g., Chiralpak ZWIX(+)) offer exceptional selectivity. The chiral recognition is enthalpically driven and heavily dependent on the ratio of basic to acidic additives (e.g., Triethylamine and Formic Acid). These additives act as competing ions, modulating the strength of the ion-pairing between the analyte's carboxylate and the CSP's basic quinuclidine cleft, preventing irreversible binding 2[2]. Furthermore, SFC significantly reduces organic solvent consumption and improves resolution per unit of time compared to standard HPLC 3[3].

C. Polar Ionic Mode (PIM) on Macrocyclic Antibiotics

Teicoplanin-based CSPs (e.g., Chirobiotic R) provide unique selectivity for N-blocked amino acids.

• Causality of Experimental Choice: The multiple hydrogen bonding sites and steric inclusion pockets of the macrocyclic cleft are highly complementary to the bulky Fmoc and Boc groups. Operating in 100% methanol with volatile salts (NH₄TFA) enhances polar interactions while maintaining LC-MS compatibility 4[4].

Quantitative Performance Comparison

The following table synthesizes the expected chromatographic performance for Fmoc-protected amino acids across the three primary modalities based on established literature parameters:

Parameter	RP-HPLC (Polysaccharide)	SFC (Zwitterionic)	PIM (Macrocyclic Antibiotic)
Typical CSP	Lux Cellulose-2 / Chiralpak IC	Chiralpak ZWIX(+)	Chirobiotic R
Mobile Phase	H₂O / Acetonitrile (with 0.1% TFA)	CO₂ / Methanol (with TEA/FA)	Methanol (with 0.1% NH₄TFA)
Selectivity (α)	1.25 - 1.40	1.50 - 2.06	1.15 - 1.30
Resolution (Rs)	> 1.5 (Baseline)	> 5.0 (High Resolution)	~ 1.2 - 1.5 (Partial/Baseline)
Analysis Time	15 - 25 min	5 - 10 min	10 - 20 min
Solvent Waste	High (Aqueous/Organic mixture)	Low (Recyclable CO₂ main component)	Medium (100% Organic)

Method Validation Workflow

Step-by-step workflow for validating chiral chromatography methods.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols include built-in system suitability checks. A method cannot be considered validated for (S)-N-β-Fmoc-N-δ-Boc-3,5-diaminopentanoic acid unless it passes these specific criteria.

Protocol 1: RP-HPLC Method (High Accessibility)

Objective: Baseline separation of (S) and (R) enantiomers using standard laboratory equipment.

• Column Preparation: Install a Cellulose-2 column (e.g., 250 x 4.6 mm, 5 µm). Set column oven to 25°C.

• Mobile Phase: Prepare a 60:40 (v/v) mixture of Acetonitrile and HPLC-grade Water. Add exactly 0.1% (v/v) Trifluoroacetic Acid (TFA) to both channels to ensure consistent protonation.

• Flow Parameters: Set an isocratic flow rate of 1.0 mL/min.

• Detection: Monitor UV absorbance at 220 nm (amide bond) and 265 nm (Fmoc chromophore).

• System Suitability & Self-Validation (CRITICAL):

  • Inject 10 µL of a 1 mg/mL racemic standard of Fmoc-Boc-diaminopentanoic acid.

  • Pass Criteria: The resolution (Rs) between the (S) and (R) peaks must be ≥ 1.5. The USP tailing factor for both peaks must be ≤ 1.2.

  • Troubleshooting: If the tailing factor > 1.2, the carboxylic acid is partially ionizing. Verify the TFA concentration and ensure the mobile phase pH is < 3.0.

Protocol 2: SFC Method (High Throughput & Green Chemistry)

Objective: Rapid, high-resolution separation utilizing orthogonal ion-pairing mechanisms.

• Column Preparation: Install a Quinine-based Zwitterionic column (e.g., Chiralpak ZWIX(+), 150 x 4.6 mm, 3 µm). Set column oven to 40°C.

• Mobile Phase: Set the supercritical CO₂ pump to deliver 70% of the flow. Set the co-solvent pump to deliver 30% Methanol containing 30 mM Triethylamine (TEA) and 60 mM Formic Acid (FA).

• Flow & Pressure: Set flow rate to 3.0 mL/min. Set the Automated Back Pressure Regulator (ABPR) to 120 bar.

• System Suitability & Self-Validation (CRITICAL):

  • Inject 5 µL of the racemic standard.

  • Pass Criteria: Rs must be ≥ 3.0. The retention times must not drift by more than 1% over 5 consecutive injections.

  • Troubleshooting: If retention time drift occurs, the stationary phase ion-exchange sites are not fully equilibrated. Flush the column with the co-solvent (containing TEA/FA) without CO₂ for 20 minutes to stabilize the zwitterionic surface, then resume SFC conditions.

Sources

• 1. phenomenex.com [phenomenex.com]
• 2. mdpi.com [mdpi.com]
• 3. Comparing the selectivity and chiral separation of d- and l- fluorenylmethyloxycarbonyl chloride protected amino acids in analytical high performance liquid chromatography and supercritical fluid chromatography; evaluating throughput, economic and environmental impact - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]